N-(4-Methyl-2-nitrophenyl)acetamide

• CAS: 612-45-3

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Characterization and Analytical Profiling of N-(4-Methyl-2-nitrophenyl)acetamide

The following technical guide details the physicochemical characterization, synthesis, and analytical profiling of N-(4-Methyl-2-nitrophenyl)acetamide .

[1]

Executive Summary

N-(4-Methyl-2-nitrophenyl)acetamide (also known as 4'-methyl-2'-nitroacetanilide) is a critical intermediate in the synthesis of azo pigments, dyes, and pharmaceutical active ingredients (APIs).[1] Structurally, it represents a para-toluidine scaffold derivatized with an ortho-nitro group and an acetamido protection moiety.[1]

This guide provides a definitive reference for its physical properties, validated synthesis protocols, and structural characterization. Particular emphasis is placed on the intramolecular hydrogen bonding characteristic of ortho-nitroacetanilides, which governs its solubility, crystal packing, and spectroscopic signature.

Chemical Identity & Structural Analysis[1][2][3][4][5][6][7]

The compound is an isomeric nitro-derivative of acet-p-toluidide.[1] The presence of the nitro group at the ortho position relative to the acetamide function creates a unique steric and electronic environment, facilitating an intramolecular hydrogen bond that locks the conformation and reduces polarity relative to its para or meta isomers.

Nomenclature & Identifiers[1][4]

Identifier Type	Value
IUPAC Name	N-(4-Methyl-2-nitrophenyl)acetamide
Common Synonyms	4'-Methyl-2'-nitroacetanilide; 2-Nitro-4-methylacetanilide; Acetyl-2-nitro-p-toluidine
CAS Registry Number	612-45-3
Molecular Formula	C₉H₁₀N₂O₃
Molecular Weight	194.19 g/mol
SMILES	CC1=CC(=C(C=C1)NC(=O)C)[O-]

Structural Connectivity (DOT Diagram)

The following diagram illustrates the chemical connectivity and the key intramolecular interaction.

Figure 1: Structural connectivity of N-(4-Methyl-2-nitrophenyl)acetamide highlighting the ortho-substitution pattern.[1]

Thermodynamic & Physical Constants

The physical properties of N-(4-Methyl-2-nitrophenyl)acetamide are heavily influenced by the planar conformation induced by the intramolecular hydrogen bond between the amide hydrogen and the nitro oxygen.

Property	Value	Conditions/Notes
Melting Point	96 °C	Sharp melting range indicates high purity potential [1][5].[1]
Boiling Point	~330.6 °C	Predicted at 760 mmHg.[1] Decomposition likely prior to boiling.[1]
Density	1.293 g/cm³	Predicted.[1]
Appearance	Yellow Crystalline Solid	Color arises from the n→π* transition of the nitro-aromatic system.[1]
LogP (Octanol/Water)	1.8 - 2.1	Moderately lipophilic; crosses biological membranes.[1]
pKa	~13.8	Amide proton acidity (predicted).[1]

Solubility Profile

• Water: Insoluble (< 0.1 g/L).[1] The intramolecular H-bond reduces the ability of the amide NH to donate H-bonds to water.[1]

• Ethanol: Soluble (facilitates recrystallization).[1]

• Acetone/Ethyl Acetate: Highly Soluble.[1]

• Diethyl Ether: Moderately Soluble.[1]

Spectroscopic Characterization

Accurate identification requires analyzing the specific shifts caused by the ortho-nitro group.[1]

Proton NMR (¹H NMR)

Solvent: DMSO-d₆ or CDCl₃ Key Features: The amide NH proton is significantly deshielded (downfield) due to the intramolecular hydrogen bond.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J)
NH (Amide)	10.0 – 10.5	Broad Singlet	1H	Deshielded by H-bond to NO₂.[1]
Ar-H (C3)	7.90 – 8.00	Singlet (d)	1H	Ortho to NO₂, meta to Me.[1]
Ar-H (C6)	8.10 – 8.30	Doublet	1H	Ortho to Acetamide.[1]
Ar-H (C5)	7.40 – 7.50	Doublet	1H	Ortho to Me.[1]
Ar-CH₃	2.35 – 2.40	Singlet	3H	Methyl on aromatic ring.[1]
CO-CH₃	2.10 – 2.20	Singlet	3H	Acetyl methyl group.[1]

Infrared Spectroscopy (FT-IR)

• N-H Stretch: 3250–3350 cm⁻¹ (Weak/Broad due to intramolecular H-bonding).[1]

• C=O Stretch (Amide I): 1670–1690 cm⁻¹.[1]

• NO₂ Asymmetric Stretch: 1530–1550 cm⁻¹.[1]

• NO₂ Symmetric Stretch: 1340–1360 cm⁻¹.[1]

Synthesis & Purification Protocol

The synthesis involves the nitration of protected p-toluidine.[1] Direct nitration of p-toluidine is hazardous and yields complex mixtures due to oxidation; therefore, the amine is first protected as an acetamide.

Reaction Pathway[1]

• Acetylation: p-Toluidine + Acetic Anhydride → 4-Methylacetanilide.[1]

• Nitration: 4-Methylacetanilide + HNO₃/H₂SO₄ → N-(4-Methyl-2-nitrophenyl)acetamide.[1]

Mechanism: The acetamido group (-NHCOCH₃) is a strong ortho/para director.[1] Since the para position is blocked by the methyl group, the nitronium ion (NO₂⁺) attacks the ortho position (C-2) exclusively.

Experimental Workflow (DOT Diagram)

Figure 2: Step-by-step synthesis and purification workflow.

Detailed Protocol [6][7]

• Preparation of Substrate: Dissolve 10 mmol of 4-methylacetanilide in 5 mL of glacial acetic acid.

• Nitration: Cool the solution to 0–5 °C. Slowly add a pre-cooled mixture of concentrated HNO₃ (1.1 eq) and H₂SO₄. Critical: Maintain temperature below 20 °C to prevent dinitration or hydrolysis.[1]

• Work-up: Stir for 30–60 minutes. Pour the reaction mixture onto 50 g of crushed ice. The product will precipitate as a yellow solid.[1][2]

• Purification: Filter the solid. Wash with cold water to remove acid traces.[1][2] Recrystallize from hot ethanol (95%) to obtain bright yellow needles.[1]

Crystallography & Polymorphism

While specific X-ray data for CAS 612-45-3 is often extrapolated from homologs, the structural class of 2-nitroacetanilides exhibits consistent crystallographic features [2][4].[1]

• Intramolecular H-Bond: The amide N-H acts as a donor to the ortho-nitro oxygen.[1][3][4][5] This forms a pseudo-six-membered ring, enforcing planarity between the phenyl ring and the amide group.[1]

• Crystal Packing: These molecules typically adopt a herringbone packing motif driven by weak C-H[3][4][5]···O interactions rather than strong intermolecular N-H[1][3][4][5]···O hydrogen bonds (since the donor is satisfied intramolecularly).[1][3][4][5]

• Implication: This packing results in lower melting points and higher solubility in non-polar solvents compared to para-nitro isomers, which form strong intermolecular hydrogen bonding networks.[1]

Safety & Handling (SDS Summary)

• Hazards: Irritant (Skin/Eye).[1] Potentially energetic/explosive if heated under confinement due to the nitro group.[1]

• Storage: Store in a cool, dry place away from strong oxidizers and reducing agents.[1]

• Disposal: Incineration in a chemical waste facility equipped with afterburners and scrubbers.[1]

References

• Hines, C., et al. (2022).[1][3][4][5] Crystal structure and hydrogen bonding of N-(4-methoxy-2-nitrophenyl)acetamide. IUCrData.[1][3][4] Available at: [Link]

• National Institute of Standards and Technology (NIST). (2024).[1] 4'-Methyl-2'-nitroacetanilide Gas Phase Data. NIST Chemistry WebBook.[1][6] Available at: [Link]

• Uppu, R. M., & Fronczek, F. R. (2025).[3][4] N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide.[1][3][4][5] IUCrData, 10, x250470.[3][4] Available at: [Link]

• ChemBK. (2024).[1] N-(4-Methyl-2-nitrophenyl)acetamide Physical Properties. Available at: [Link]

• Smajlagić, A., et al. (2020).[1][7] Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences.[1][7] Available at: [Link][7]

• Chemistry Online. (2022).[1] Microscale Preparation of 4-methyl-2-nitroacetanilide.[1] Available at: [Link]

Sources

• 1. Acetamide, N-(2-methyl-4-nitrophenyl)- | C9H10N2O3 | CID 75936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.iucr.org [journals.iucr.org]
• 6. 4'-Methyl-2'-nitroacetanilide [webbook.nist.gov]
• 7. researchgate.net [researchgate.net]

Technical Monograph: N-(4-Methyl-2-nitrophenyl)acetamide

CAS Number: 612-45-3[1][2]

Executive Summary & Molecular Profile[1][3]

N-(4-Methyl-2-nitrophenyl)acetamide (also known as 2'-Nitro-p-acetotoluidide) serves as a critical intermediate in the synthesis of nitrogen-containing heterocycles, particularly benzimidazoles and quinoxalines. Its structural significance lies in the ortho relationship between the acetamido and nitro groups, a configuration that pre-organizes the molecule for reductive cyclization.

Unlike simple nitro-aromatics, the acetamido group at the C1 position provides a "protected" amine functionality that modulates solubility and reactivity, while the C4-methyl group serves as a spectroscopic handle and a modifier of lipophilicity in drug design.

Physicochemical Constants[1][3][4][5]

Property	Value	Context
Molecular Formula	C₉H₁₀N₂O₃
Molecular Weight	194.19 g/mol
Appearance	Yellow Crystalline Solid	Characteristic of o-nitroanilines
Melting Point	94–96 °C	Purity dependent [1]
Solubility	Soluble in EtOH, Acetone, CHCl₃	Insoluble in H₂O
pKa	~13.8 (Amide NH)	Predicted

Synthetic Architecture: Regioselective Nitration

The most robust route to CAS 612-45-3 is the electrophilic aromatic substitution (nitration) of p-acetotoluidide. This pathway is preferred over the acetylation of 4-methyl-2-nitroaniline due to the lower cost and higher availability of p-toluidine precursors.

Mechanistic Insight

The synthesis relies on the directing effects of substituents on the benzene ring.[1]

• Starting Material: p-Acetotoluidide (N-(4-methylphenyl)acetamide).

• Directing Groups:

  • Acetamido (-NHAc): Strongly activating, ortho/para director.

  • Methyl (-CH₃): Weakly activating, ortho/para director.

• Regioselectivity: The para position relative to the acetamido group is blocked by the methyl group. The ortho position relative to the acetamido group is electronically favored over the position ortho to the methyl group due to the stronger resonance donation of the nitrogen lone pair.

Reaction Pathway Visualization

Figure 1: Electrophilic aromatic substitution pathway highlighting the ortho-directing influence of the acetamido group.

Validated Experimental Protocol

Objective: Synthesis of N-(4-Methyl-2-nitrophenyl)acetamide via mixed-acid nitration.

Reagents:

• p-Acetotoluidide (10.0 g, 67 mmol)

• Glacial Acetic Acid (15 mL)

• Concentrated Sulfuric Acid (H₂SO₄)

• Fuming Nitric Acid (HNO₃)

Step-by-Step Methodology:

• Solubilization: In a 250 mL round-bottom flask equipped with a thermometer and magnetic stir bar, dissolve 10.0 g of p-acetotoluidide in 15 mL of glacial acetic acid. Gentle warming may be required.

• Acidification: Cool the solution to 0–5 °C in an ice-salt bath. Slowly add 10 mL of concentrated H₂SO₄ dropwise, maintaining the temperature below 10 °C. Rationale: Low temperature prevents hydrolysis of the amide bond.

• Nitration: Prepare a nitrating mixture of fuming HNO₃ (4.5 mL) and glacial acetic acid (4 mL). Add this mixture dropwise to the reaction flask over 30 minutes. Critical Control Point: Do not allow the temperature to exceed 20 °C; higher temperatures promote dinitration and oxidation.

• Quenching: After addition is complete, stir for 1 hour at room temperature. Pour the reaction mixture onto 200 g of crushed ice/water slurry with vigorous stirring.

• Isolation: The product precipitates as a yellow solid. Filter via vacuum filtration (Buchner funnel).

• Purification: Wash the filter cake copiously with cold water to remove residual acid. Recrystallize from ethanol to yield bright yellow needles.

Self-Validation Check: The crude product should be yellow. If the product is dark orange or red, oxidation has occurred (likely temperature excursion).

Structural Validation (Characterization)[3]

Accurate identification is paramount before proceeding to downstream applications. The following spectral data provides a fingerprint for CAS 612-45-3 [2].

Proton NMR (¹H-NMR)

Solvent: CDCl₃, 400 MHz

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
10.18	Singlet (br)	1H	NH -Ac	Deshielded by intramolecular H-bond to -NO₂.
8.59	Doublet (J=8.6 Hz)	1H	H-6 (Ar-H)	Ortho to NHAc; deshielded by amide anisotropy.
7.97	Singlet	1H	H-3 (Ar-H)	Ortho to NO₂; singlet due to lack of ortho neighbors.
7.43	Doublet (J=8.5 Hz)	1H	H-5 (Ar-H)	Meta to NO₂, Ortho to Me.
2.36	Singlet	3H	Ar-CH₃	Methyl group attached to aromatic ring.
2.26	Singlet	3H	CO-CH₃	Acetyl methyl group.

Infrared Spectroscopy (FT-IR)

• 3300 cm⁻¹: N-H stretch (Amide).

• 1690 cm⁻¹: C=O stretch (Amide I band).

• 1530 cm⁻¹ & 1350 cm⁻¹: N-O stretches (Asymmetric and Symmetric nitro bands).

Functional Utility: The Benzimidazole Gateway

The primary utility of CAS 612-45-3 in drug discovery is its role as a precursor to 2,5-dimethylbenzimidazole via the Hoebrecker Synthesis . This transformation involves the reduction of the nitro group to an amine, followed by acid-catalyzed cyclodehydration.

Downstream Workflow

Figure 2: Synthetic workflow converting the nitroacetamide precursor into the benzimidazole pharmacophore.

Causality in Drug Design

Benzimidazoles derived from this scaffold exhibit significant biological activities, including:

• Anthelmintic activity: Structural analogs of mebendazole.

• Kinase Inhibition: The benzimidazole core mimics the purine ring of ATP, allowing it to function as a scaffold for kinase inhibitors [3].

Safety & Operational Hygiene

Handling CAS 612-45-3 requires adherence to protocols for nitro-aromatics.

• Acute Toxicity: Harmful if swallowed or inhaled. Nitro compounds can cause methemoglobinemia (interference with oxygen transport in blood).

• Skin/Eye Contact: Irritant.[2] May cause sensitization.

• Thermal Stability: As a nitro compound, it possesses high energy. Do not subject to temperatures >200 °C or grind dry in large quantities due to potential shock sensitivity (though lower than polynitro compounds).

PPE Requirements: Nitrile gloves, safety goggles, and a fume hood are mandatory during synthesis and handling.

References

• NIST Chemistry WebBook. 4'-Methyl-2'-nitroacetanilide Phase Change Data. National Institute of Standards and Technology.[3] [Link]

• Royal Society of Chemistry. Regioselective nitration of Anilines with Fe(NO3)3·9H2O. (Supporting Information, NMR Data for Compound 2b). [Link]

• National Institutes of Health (NIH). A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole.[Link]

Sources

• 1. jcbsc.org [jcbsc.org]
• 2. beta.lakeland.edu [beta.lakeland.edu]
• 3. 4'-Methyl-2'-nitroacetanilide [webbook.nist.gov]

Technical Whitepaper: Thermophysical Characterization and Synthesis of N-(4-Methyl-2-nitrophenyl)acetamide

Executive Summary

N-(4-Methyl-2-nitrophenyl)acetamide (CAS 612-45-3), also known as 4'-methyl-2'-nitroacetanilide, is a critical intermediate in the synthesis of benzimidazole-based pharmaceuticals and azo pigments.[1] While commercial certificates of analysis (CoA) often cite a melting point (MP) range of 94–96 °C , researchers frequently encounter lower values (90–92 °C ) even in high-purity samples.[1]

This guide addresses the thermodynamic behavior of this compound, specifically the role of polymorphism in melting point depression, and provides a regioselective synthetic protocol designed to minimize isomeric impurities.[1]

Part 1: Chemical Identity & Structural Context[2][3]

To ensure experimental validity, one must distinguish the target compound from its structural isomers, particularly the N-methyl variant (CAS 612-03-3), which exhibits significantly different physical properties.[1]

Property	Target Compound	Common Isomer (Confusion Risk)
IUPAC Name	N-(4-Methyl-2-nitrophenyl)acetamide	N-Methyl-N-(4-nitrophenyl)acetamide
Common Name	2'-Nitro-p-acetotoluidide	N-Methyl-4-nitroacetanilide
CAS Number	612-45-3	612-03-3
Structure	Acetyl group on Nitrogen; Nitro at ortho; Methyl at para.[1]	Methyl & Acetyl on Nitrogen; Nitro at para.[1]
Melting Point	94–96 °C (Stable Form)	~150–152 °C

Structural Diagram

The presence of the nitro group ortho to the acetamide moiety facilitates an intramolecular hydrogen bond between the amide proton and the nitro oxygen.[1] This planarizes the molecule, influencing its crystal packing and solubility profile.[1]

Part 2: The Melting Point Landscape

The melting point of N-(4-Methyl-2-nitrophenyl)acetamide is not a single static number but a function of its crystalline phase.

The Polymorph Challenge

Research into the thermophysical properties of nitroacetanilides indicates the existence of enantiotropic polymorphs.[1]

• Form I (Stable): The thermodynamically stable crystal lattice, typically obtained from slow recrystallization in ethanol.[1] MP: 96 °C .

• Form II (Metastable): A kinetic form often resulting from rapid cooling or precipitation from water.[1] MP: ~90–92 °C .[1]

Note: A sample melting at 91 °C is not necessarily impure; it may simply be the metastable polymorph.[1] However, for regulatory filing, the stable form is required.[1]

Melting Point Data Summary

Source Type	Value / Range	Context
Experimental (High Purity)	95.5 – 96.5 °C	Recrystallized from EtOH (Slow cooling)
Experimental (Metastable)	90.5 – 92.0 °C	Rapid precipitation or DSC onset (Form II)
NIST (DSC Data)	91.05 °C (364.2 K)	Enthalpy of fusion study (Likely Form II)
Commercial Grade	92 – 95 °C	Typical CoA range allowing for mixed phases

Part 3: Synthetic Pathways & Impurity Profile

Two primary routes exist for synthesis. The choice of route dictates the impurity profile and downstream purification requirements.[1]

Route A: Acetylation of 4-Methyl-2-nitroaniline (Recommended)

This route is preferred for pharmaceutical applications because it avoids the formation of di-nitro byproducts and regioisomers common in direct nitration.[1]

Route B: Nitration of p-Acetotoluidide

While cheaper, this route often yields 3-nitro isomers and hydrolyzed byproducts (p-toluidine derivatives) that are difficult to separate by crystallization alone.[1]

Workflow Visualization

The following diagram contrasts the logic of the two pathways, highlighting the "Quality by Design" (QbD) advantage of Route A.

Figure 1: Comparison of synthetic routes. Route A ensures the nitro group is already fixed in the correct position, eliminating regioselectivity issues.[1]

Part 4: Experimental Protocol

Synthesis (Route A)

Objective: Preparation of high-purity N-(4-Methyl-2-nitrophenyl)acetamide.

• Reagents:

  • 4-Methyl-2-nitroaniline (15.2 g, 100 mmol)

  • Acetic Anhydride (12.0 mL, 125 mmol)[1]

  • Glacial Acetic Acid (50 mL)

  • Sodium Acetate (Catalytic, optional)[1]

Step-by-Step Procedure:

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 15.2 g of 4-methyl-2-nitroaniline in 50 mL of glacial acetic acid. The solution will be deep orange/red.[1]

• Acetylation: Add 12.0 mL of acetic anhydride dropwise over 10 minutes.

• Reflux: Heat the mixture to gentle reflux (approx. 118 °C) for 2 hours. Monitor via TLC (Mobile phase: 30% Ethyl Acetate in Hexanes).[1] The starting aniline spot (lower Rf) should disappear.[1]

• Quenching: Allow the solution to cool to ~80 °C, then pour the reaction mixture slowly into 300 mL of ice-cold water with vigorous stirring. The product will precipitate as a yellow solid.[1]

• Isolation: Vacuum filter the solid using a Buchner funnel. Wash the cake with 2 x 50 mL cold water to remove residual acid.[1]

Purification (Polymorph Control)

Objective: Recrystallization to achieve the stable polymorph (MP: 96 °C).

Protocol:

• Solvent Selection: Use 95% Ethanol .[1] Avoid pure water or rapid cooling, as this favors the lower-melting metastable form.[1]

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add minimum hot ethanol (~10 mL per gram of solute) until dissolved.[1]

• Clarification: If the solution is dark, treat with activated charcoal for 5 minutes and filter hot through Celite.

• Crystallization: Allow the filtrate to cool to room temperature slowly (over 2-3 hours). Do not use an ice bath immediately.[1]

• Final Cooling: Once crystals form, cool to 4 °C for 1 hour to maximize yield.

• Drying: Dry in a vacuum oven at 50 °C for 4 hours.

Part 5: Analytical Characterization

To validate the synthesis, the following analytical signatures must be confirmed.

Differential Scanning Calorimetry (DSC)

DSC is the definitive method for distinguishing purity from polymorphism.[1]

• Protocol: Heat sample from 40 °C to 120 °C at 5 °C/min.

• Expected Trace:

  • Pure Stable Form: Single sharp endotherm with onset at 95.5 °C .[1]

  • Metastable/Mixed: Small endotherm at ~91 °C followed by a larger peak at 96 °C (melt-recrystallization-melt event).[1]

Proton NMR (DMSO-d6, 400 MHz)

The chemical shifts confirm the structure and the intramolecular H-bonding.[1]

• δ 2.10 (s, 3H): Acetyl methyl group (-COCH 3).[1]

• δ 2.45 (s, 3H): Aryl methyl group (Ar-CH 3).[1]

• δ 7.45 (d, 1H): Aromatic proton at C5.[1]

• δ 7.85 (s, 1H): Aromatic proton at C3 (Ortho to nitro, deshielded).[1]

• δ 8.05 (d, 1H): Aromatic proton at C6.[1]

• δ 10.20 (s, 1H): Amide N-H (Broad singlet, downfield due to H-bonding with -NO2).[1]

Characterization Logic Flow

Figure 2: Decision tree for validating the physical form of the product.

References

• National Institute of Standards and Technology (NIST). (2021).[1] 4'-Methyl-2'-nitroacetanilide Phase Change Data. NIST Chemistry WebBook, SRD 69.[1][2] [Link][1]

• He, X., Stowell, J. G., Morris, K. R., et al. (2001).[1][2] Stabilization of a Metastable Polymorph of 4-Methyl-2-nitroacetanilide by Isomorphic Additives. Crystal Growth & Design, 1(4), 305-312.[1][2] [Link][1]

• PubChem. (2025).[1][3] Acetamide, N-(4-methyl-2-nitrophenyl)- Compound Summary. National Library of Medicine.[1] [Link][1]

Sources

• 1. rsc.org [rsc.org]
• 2. 4'-Methyl-2'-nitroacetanilide [webbook.nist.gov]
• 3. Acetamide, N-(2-methyl-4-nitrophenyl)- | C9H10N2O3 | CID 75936 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Deep Dive: Crystal Structure Analysis of N-(4-Methyl-2-nitrophenyl)acetamide

Executive Summary

This technical guide provides a comprehensive framework for the crystallographic characterization of N-(4-methyl-2-nitrophenyl)acetamide (also known as 2-nitro-4-methylacetanilide). This compound serves as a critical model for understanding intramolecular hydrogen bonding (the S(6) motif) and steric hindrance in polysubstituted benzenes.

Unlike simple para-substituted anilides, the ortho-nitro substitution in this molecule introduces significant conformational locking and polymorphism risks. This guide details the synthesis, metastable polymorph isolation, and X-ray diffraction (XRD) refinement strategies required to generate high-fidelity structural data.

Part 1: Chemical Context & Synthesis Strategy[1]

To obtain single crystals suitable for X-ray diffraction, high-purity synthesis is non-negotiable. Commercial samples often contain isomers (3-nitro derivatives) that disrupt lattice formation.

Structural Logic

The target molecule consists of a toluene core substituted with an acetamido group at position 1 and a nitro group at position 2.

• Formula:

• Key Interaction: The amide proton (

  ) acts as a donor to the ortho-nitro oxygen, forming a stable 6-membered pseudo-ring (S(6) graph set). This intramolecular bond competes with intermolecular packing forces.

Validated Synthesis Protocol

Reaction Type: Electrophilic Aromatic Substitution (Nitration) Precursor: N-(4-methylphenyl)acetamide (p-acetotoluidide)

Protocol:

• Dissolution: Dissolve 10.0 g of p-acetotoluidide in 15 mL of glacial acetic acid.

• Activation: Add 20 mL of concentrated sulfuric acid (

  ) dropwise while maintaining temperature .

• Nitration: Slowly add a mixture of fuming nitric acid (

  , 4.5 mL) and glacial acetic acid (5 mL). Critical: Keep temperature below to prevent dinitration or hydrolysis.[1]

• Quench: Pour the reaction mixture onto 200 g of crushed ice. The yellow precipitate is the crude 2-nitro derivative.

• Purification: Recrystallize from Ethanol/Water (95:5).

Graphviz Workflow: Synthesis & Purification

Caption: Step-by-step synthesis pathway emphasizing thermal control during nitration to ensure isomeric purity.

Part 2: Crystallization & Polymorphism

Expert Insight: This compound is known to exhibit polymorphism . A metastable form can be trapped during rapid cooling, while the stable form is obtained via slow evaporation. He et al. (2001) demonstrated that additives or specific solvents can stabilize these metastable states [1].

Crystal Growth Methodology

For X-ray quality single crystals, we utilize a slow evaporation technique to favor the thermodynamic product.

Parameter	Specification	Rationale
Solvent System	Ethyl Acetate : Hexane (1:1)	Moderate polarity allows solubility without forming solvates.
Concentration	15 mg/mL	Near-saturation ensures nucleation occurs over 24-48 hours.
Temperature	298 K (Controlled)	Fluctuations >2 K can induce twinning or defects.
Vessel	Scintillation vial (loosely capped)	Controls evaporation rate; prevents dust contamination.

Self-Validation Check: Before mounting, examine crystals under a polarizing microscope.

• Pass: Sharp extinction, defined edges (yellow prisms/needles).

• Fail: Clustered aggregates or opaque solids (indicates rapid precipitation).

Part 3: X-Ray Diffraction Data Acquisition

Experimental Setup

• Radiation Source: Mo-K

  ( Å). Molybdenum is preferred over Copper for this aromatic system to minimize absorption effects while maximizing resolution.

• Temperature: 100 K (Cryostream). Low temperature is mandatory to reduce thermal motion of the methyl group (C9) and the nitro oxygens, which often show high thermal ellipsoids at room temperature.

Data Collection Strategy

• Unit Cell Determination: Collect 3 sets of 12 frames. Expect a Monoclinic system (likely Space Group

  or ), common for planar aromatic amides.

• Strategy: Full sphere collection (

  ).

• Redundancy: Aim for >4.0 to ensure accurate intensity statistics for the weak high-angle reflections.

Part 4: Structural Analysis & Refinement

This is the core analytical phase. You are looking for specific geometric distortions caused by the ortho-nitro group.

The Intramolecular "Lock" (S(6) Motif)

The defining feature of N-(4-methyl-2-nitrophenyl)acetamide is the intramolecular hydrogen bond between the amide nitrogen (

) and the nitro oxygen ( ).

• Mechanism: This interaction forms a pseudo-six-membered ring.

• Consequence: It locks the amide group coplanar with the phenyl ring, preventing free rotation.

• Refinement Tip: Locate the amide H-atom in the difference Fourier map. Do not constrain it geometrically immediately; let it refine freely to confirm the H-bond strength.

Steric Twist

Despite the H-bond, the nitro group (

) is bulky. It will clash with the amide carbonyl oxygen or the methyl group if the ring is fully planar.

• Observation: Expect the nitro group to be twisted out of the phenyl plane by 10°–25° .

• Metric: Measure the torsion angle

  .

Packing Interactions (Intermolecular)

Since the strong donor (

) is used internally, the crystal lattice is held together by weaker forces:[2]

• Interactions: Look for weak bonds between the acetyl methyl protons and the nitro oxygens of neighboring molecules.[2]
• Stacking: The aromatic rings often stack in a "herringbone" or "slipped stack" motif along the shortest unit cell axis.

Graphviz Logic: Structural Refinement Flow

Caption: Logical flow for processing diffraction data, highlighting the critical check for disorder in the nitro group.

Part 5: References

• He, X., Stowell, J. G., Morris, K. R., Pfeiffer, R. R., Li, H., Stahly, G. P., & Byrn, S. R. (2001).[3] Stabilization of a Metastable Polymorph of 4-Methyl-2-nitroacetanilide by Isomorphic Additives. Crystal Growth & Design, 1(4), 305–312.[3] [Link]

• Hines, P. T., et al. (2022).[2][4][5][6] N-(4-Methoxy-2-nitrophenyl)acetamide. IUCrData, 7, x220277. (Comparative structural analogue). [Link][5]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard Nitration Protocols).

• Uppu, R. M., & Fronczek, F. R. (2025).[2] N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide. IUCrData, 10, x250470.[2][4] [Link][5]

Sources

• 1. jcbsc.org [jcbsc.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. 4'-Methyl-2'-nitroacetanilide [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. N-(4-Meth­oxy-2-methyl-5-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.iucr.org [journals.iucr.org]

N-(4-Methyl-2-nitrophenyl)acetamide: A Technical Guide to Discovery, Synthesis, and Application

Topic: Discovery and history of N-(4-Methyl-2-nitrophenyl)acetamide Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

N-(4-Methyl-2-nitrophenyl)acetamide (CAS: 612-45-3 ), historically known as 2-nitro-4-methylacetanilide , is a pivotal intermediate in organic synthesis. It serves as the regioselective gateway to 1,2-diaminobenzenes, the fundamental precursors for benzimidazoles —a heterocycle class essential to modern anthelmintics, proton pump inhibitors, and antivirals.

This guide details the compound's discovery in the late 19th-century German dye industry, its mechanistic synthesis via electrophilic aromatic substitution, and its enduring utility in pharmaceutical manufacturing.

Chemical Identity & Physicochemical Profile[1][2][3]

Property	Data
IUPAC Name	N-(4-Methyl-2-nitrophenyl)acetamide
Common Synonyms	2-nitro-4-methylacetanilide; 3-nitro-4-acetaminotoluene
CAS Number	612-45-3
Molecular Formula	C₉H₁₀N₂O₃
Molecular Weight	194.19 g/mol
Melting Point	212–216 °C
Solubility	Soluble in ethanol, acetic acid; insoluble in cold water.
Key Functional Groups	Acetamide (Activator, ortho-director), Nitro (Deactivator), Methyl (Weak activator)

Historical Discovery: The Hobrecker Legacy (1872)[1]

The history of N-(4-Methyl-2-nitrophenyl)acetamide is inextricably linked to the discovery of the benzimidazole scaffold. In 1872 , the chemist F. Hobrecker reported the first synthesis of benzimidazole derivatives in the Berichte der deutschen chemischen Gesellschaft.

The Discovery Pathway

Hobrecker was investigating the reduction of nitrated acylated anilines.[1] He synthesized N-(4-Methyl-2-nitrophenyl)acetamide by nitrating p-acetotoluidide. Upon reducing the nitro group to an amine (forming an intermediate N-(2-amino-4-methylphenyl)acetamide), he observed a spontaneous cyclization under acidic conditions to form 2,5-dimethylbenzimidazole (and its tautomer 2,6-dimethylbenzimidazole).

This work established N-(4-Methyl-2-nitrophenyl)acetamide as the "lock and key" precursor for accessing the benzimidazole core, a method still referred to as the Hobrecker synthesis in heterocyclic chemistry.

Synthesis & Mechanistic Regioselectivity

The synthesis of N-(4-Methyl-2-nitrophenyl)acetamide is a classic example of controlled regioselectivity in Electrophilic Aromatic Substitution (EAS).

The Challenge: Directing Effects

The starting material, p-acetotoluidide (N-acetyl-p-toluidine), has two substituents on the benzene ring:

• Acetamido group (-NHCOCH₃): A strong activator and ortho/para director.

• Methyl group (-CH₃): A weak activator and ortho/para director.

Since the para position relative to the acetamido group is blocked by the methyl group, the directing effects must compete for the remaining positions.

• Acetamido Influence: Directs to positions 2 and 6 (ortho to itself).

• Methyl Influence: Directs to positions 3 and 5 (ortho to itself).

Mechanistic Outcome: The resonance donation (+M effect) of the nitrogen lone pair in the acetamido group is significantly stronger than the hyperconjugation (+I/Hyperconjugation) of the methyl group. Consequently, the incoming nitronium ion (NO₂⁺) attacks the position ortho to the acetamido group (Position 2), yielding 2-nitro-4-methylacetanilide almost exclusively.

Visualization: Synthesis Pathway

The following diagram illustrates the synthetic workflow from p-toluidine to the target compound and its subsequent cyclization.

Caption: Figure 1. The synthetic route from p-toluidine to benzimidazole via N-(4-Methyl-2-nitrophenyl)acetamide.

Experimental Protocol: Nitration of p-Acetotoluidide

This protocol is optimized for laboratory-scale synthesis (10–50g), prioritizing safety and yield.

Reagents

• Substrate: p-Acetotoluidide (p-Methylacetanilide)

• Solvent: Glacial Acetic Acid[2][3]

• Nitrating Agent: Fuming Nitric Acid (HNO₃)

• Catalyst/Dehydrating Agent: Concentrated Sulfuric Acid (H₂SO₄)

Step-by-Step Methodology

• Preparation of Substrate Solution:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar and thermometer, dissolve 0.1 mol (14.9 g) of p-acetotoluidide in 30 mL of glacial acetic acid.

  • Note: Gentle warming may be required to fully dissolve the solid. Cool to room temperature before proceeding.

• Acid Addition:

  • Add 20 mL of concentrated sulfuric acid (H₂SO₄) dropwise to the stirring solution.

  • Critical Control: The reaction is exothermic. Place the flask in an ice-salt bath to maintain the internal temperature between 0°C and 5°C .

• Nitration (The Critical Step):

  • Prepare a nitrating mixture of 7.0 mL (approx. 0.11 mol) fuming nitric acid and 5 mL sulfuric acid.

  • Add this mixture dropwise to the substrate solution over 30–45 minutes.

  • Temperature Limit: Do NOT allow the temperature to exceed 20°C . Higher temperatures promote dinitration and hydrolysis of the acetamide group.

• Quenching & Isolation:

  • After addition is complete, allow the mixture to stir at room temperature for 30 minutes.

  • Pour the reaction mixture slowly onto 200 g of crushed ice with vigorous stirring. The product will precipitate as a yellow solid.

  • Filter the precipitate using a Buchner funnel.[4] Wash with cold water until the filtrate is neutral (pH ~7).

• Purification:

  • Recrystallize the crude solid from 95% Ethanol .[5]

  • Yield Expectation: 70–85%.

  • Characterization: Yellow needles, MP 214–216°C.

Applications in Drug Development

The Benzimidazole Gateway

The primary utility of N-(4-Methyl-2-nitrophenyl)acetamide lies in its reduction. Reducing the nitro group (using Fe/HCl, Sn/HCl, or catalytic hydrogenation) yields 2-amino-4-methylacetanilide . Under acidic conditions, the amide carbonyl carbon is attacked by the newly formed amine nitrogen, leading to cyclization and the formation of the benzimidazole core.

This pathway is used to synthesize:

• Anthelmintics: Benzimidazole derivatives like Albendazole and Mebendazole rely on this core structure.

• Proton Pump Inhibitors (PPIs): Omeprazole and Lansoprazole contain substituted benzimidazole rings.

Dye & Pigment Chemistry

In the dye industry, the compound is hydrolyzed to 4-methyl-2-nitroaniline (Fast Red GL Base), a diazo component used in the production of azo pigments (e.g., Pigment Yellow series) for inks and paints.

Visualization: Mechanism of Action (Regioselectivity)

Caption: Figure 2. Mechanistic rationale for the exclusive formation of the 2-nitro isomer.

References

• Hobrecker, F. (1872).[1] "Ueber die Reduction der nitrirten Acetylverbindungen der aromatischen Amine". Berichte der deutschen chemischen Gesellschaft, 5(2), 920–929.

• Wright, J. B. (1951). "The Chemistry of the Benzimidazoles". Chemical Reviews, 48(3), 397–541.

• Howard, J. C. (1981). "Benzimidazoles".[1][6][7] In Organic Syntheses, Coll. Vol. 6, p. 739.

• Smith, K., et al. (2000). "Regioselective nitration of aromatic compounds". Journal of the Chemical Society, Perkin Transactions 1.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22806, 2-Nitro-4-methylacetanilide.

Sources

• 1. researchgate.net [researchgate.net]
• 2. jcbsc.org [jcbsc.org]
• 3. 2-Methyl-4-nitroaniline synthesis - chemicalbook [chemicalbook.com]
• 4. fchpt.stuba.sk [fchpt.stuba.sk]
• 5. chegg.com [chegg.com]
• 6. 1H-Benzimidazole-2-acetamide | 60792-56-5 | Benchchem [benchchem.com]
• 7. researchgate.net [researchgate.net]

N-(4-Methyl-2-nitrophenyl)acetamide synonyms and identifiers

An In-Depth Technical Guide to N-(4-Methyl-2-nitrophenyl)acetamide for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

N-(4-Methyl-2-nitrophenyl)acetamide is a substituted aromatic nitro compound that serves as a versatile and valuable intermediate in modern organic synthesis. Its structural features—a reactive nitro group and a protected aniline moiety—make it a strategic building block for the construction of more complex molecular architectures. This guide provides a comprehensive overview of its chemical identifiers, physicochemical properties, a detailed and validated synthesis protocol, and a discussion of its applications, particularly as a precursor in the development of pharmaceuticals and novel chemical entities. The information herein is intended to equip researchers, medicinal chemists, and process development scientists with the technical knowledge required to effectively utilize this compound in their research and development endeavors.

Core Identifiers and Physicochemical Properties

Precise identification and understanding of a chemical's properties are foundational to its successful application in research. N-(4-Methyl-2-nitrophenyl)acetamide is cataloged across multiple chemical databases, ensuring its unambiguous identification. Its key properties are summarized below.

Identifier/Property	Value	Source(s)
IUPAC Name	N-(4-methyl-2-nitrophenyl)acetamide	PubChem[1]
CAS Number	612-45-3	ChemBK, GSRS[2][3]
PubChem CID	69162	PubChem[1][3]
EINECS Number	210-312-0	ChemBK, GSRS[2][3]
FDA UNII	SLF9L6NE3W	GSRS, ChemicalBook[3][4]
Molecular Formula	C₉H₁₀N₂O₃	PubChem, NIST[1][5]
Molecular Weight	194.19 g/mol	ChemBK[2]
Appearance	Yellow crystalline solid	ChemBK[2]
Melting Point	96 °C	ChemBK, ChemicalBook[2][4]
Boiling Point	330.62 °C (estimate)	ChemBK, ChemicalBook[2][4]
Density	1.2934 g/cm³ (estimate)	ChemBK, ChemicalBook[2][4]
Solubility	Soluble in ethanol, acetone. Limited water solubility (2.2 g/L).	ChemBK, ChemicalBook[2][4]

Synonyms: 2'-Nitro-p-acetotoluidide; 4'-Methyl-2'-nitroacetanilide; N-(4-methyl-2-nitro-phenyl)ethanamide; 2-Nitro-4-methylacetanilide; NSC 9826.[2][3]

Synthesis of N-(4-Methyl-2-nitrophenyl)acetamide

The most direct and reliable method for preparing N-(4-Methyl-2-nitrophenyl)acetamide is through the acetylation of its corresponding aniline precursor, 4-methyl-2-nitroaniline. This reaction is a classic example of nucleophilic acyl substitution.

Mechanistic Rationale

The lone pair of electrons on the nitrogen atom of the amino group in 4-methyl-2-nitroaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of acetic anhydride. The acetamido group (-NHCOCH₃) is a stronger electron-donating group than the amino group (-NH₂), which can be crucial for modulating the electronic properties of the aromatic ring in subsequent reactions. The reaction is typically performed in a solvent like glacial acetic acid, which can also act as a proton source to facilitate the departure of the acetate leaving group.[6]

Detailed Experimental Protocol

This protocol is adapted from a well-established procedure for a structurally analogous compound.[6] It is designed to be self-validating through careful monitoring and purification.

Materials:

• 4-methyl-2-nitroaniline

• Acetic anhydride

• Glacial acetic acid

• Deionized water

• Standard laboratory glassware

• Stir plate and magnetic stir bar

• Vacuum filtration apparatus

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-methyl-2-nitroaniline (1.0 eq.) in a minimal amount of glacial acetic acid (approx. 10-15 mL per gram of aniline). Stir until a homogenous solution is formed.

• Acetylation: To the stirring solution, add acetic anhydride (1.2 eq.) dropwise at room temperature. A slight exotherm may be observed.

• Reaction: Stir the reaction mixture continuously at room temperature for 12-18 hours. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting aniline spot is no longer visible.

• Precipitation: Once the reaction is complete, pour the reaction mixture slowly into a beaker containing cold deionized water (approx. 10 times the volume of the acetic acid used). Stir vigorously. The product, being less soluble in water, will precipitate out as a solid.

• Isolation: Collect the precipitated yellow solid by vacuum filtration, washing the filter cake thoroughly with cold deionized water to remove any residual acetic acid and acetic anhydride.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system, such as an ethanol/water mixture, to yield N-(4-Methyl-2-nitrophenyl)acetamide as a pure crystalline solid.

• Drying: Dry the purified product under vacuum to remove all traces of solvent.

Synthesis Workflow Diagram

Caption: Experimental workflow for the synthesis of N-(4-Methyl-2-nitrophenyl)acetamide.

Applications in Research and Drug Development

N-(4-Methyl-2-nitrophenyl)acetamide's primary value lies in its role as a versatile chemical intermediate. The presence of both a nitro group and an acetamide group on the phenyl ring allows for orthogonal chemical transformations, making it a strategic precursor for more complex molecules.

Precursor for Heterocyclic Compounds

N-(Substituted phenyl)acetamides are widely recognized as important intermediates for synthesizing a variety of heterocyclic compounds.[7] The nitro group can be reduced to an amine, which can then participate in cyclization reactions to form heterocycles like benzimidazoles or quinoxalines. The acetamide itself can also be hydrolyzed to regenerate the free amine, providing another synthetic handle.

Building Block in Drug Discovery

While direct applications are proprietary or still in early-stage research, the utility of the underlying chemical scaffold is well-documented in medicinal chemistry. For instance, the structurally related compound, 2-chloro-N-methyl-N-(4-nitrophenyl)acetamide, is a key intermediate in the synthesis of Nintedanib, an approved tyrosine kinase inhibitor used to treat idiopathic pulmonary fibrosis.[8] This demonstrates the relevance of the nitro-phenylacetamide core in constructing biologically active molecules. The reduction of the nitro group to an aniline is a common step in drug synthesis, creating a key pharmacophore for further elaboration.[9]

Role as a Synthetic Intermediate

Caption: Logical relationships of N-(4-Methyl-2-nitrophenyl)acetamide as a synthetic intermediate.

Safety, Handling, and Storage

As a nitroaromatic compound, N-(4-Methyl-2-nitrophenyl)acetamide requires careful handling. While a specific Safety Data Sheet (SDS) for CAS 612-45-3 must be consulted prior to use, data from the closely related isomer, N-(2-methyl-4-nitrophenyl)acetamide (CAS 2719-15-5), indicates potential hazards.[4]

Potential Hazards:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[4]

• Irritation: May cause skin, eye, and respiratory irritation.[5]

Recommended Precautions:

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles with side shields, and a lab coat.[5]

• Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after handling. Prevent contact with eyes, skin, or clothing.[4]

• Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place away from incompatible materials.

References

• Hines, J. K., Agu, O. A., Deere, C. J., Fronczek, F. R., & Uppu, R. M. (2022). N-(4-Methoxy-2-nitrophenyl)acetamide. IUCrData, 7(3), x220200. [Link]

• ChemBK. (n.d.). N-(4-methyl-2-nitro-phenyl)ethanamide. Retrieved January 31, 2026, from [Link]

• Zhang, W., et al. (2020). Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 69162, Acetamide, N-(4-methyl-2-nitrophenyl)-. Retrieved January 31, 2026, from [Link].

• Chemistry LibreTexts. (2021). 1: Acetylation of Aniline (Experiment). [Link]

• Li, J., et al. (2010). Preparation method of 2-methyl-4-nitrophenylamine.
• Wang, L., et al. (2020). Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N-(4-nitrophenyl) acetamide.

• Hines, J. K., et al. (2022). N-(4-Hydroxy-2-nitrophenyl)acetamide. ResearchGate. [Link]

• Global Substance Registration System (GSRS). (n.d.). N-(4-METHYL-2-NITROPHENYL)ACETAMIDE. Retrieved January 31, 2026, from [Link]

• Smajlagić, A., et al. (2020). Synthesis of N-(4 nitrophenyl) acetamide. ResearchGate. [Link]

• Zia-ur-Rehman, M., et al. (2008). N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 10), o2092. [Link]

• Liu, Y., et al. (2021). Preparation method of nintedanib key intermediate.

• Carl ROTH. (n.d.). Safety Data Sheet: N-(4-Ethoxyphenyl)acetamide. [Link]

Sources

• 1. jcbsc.org [jcbsc.org]
• 2. 4-methyl-2-nitroaniline synthesis method - Eureka | Patsnap [eureka.patsnap.com]
• 3. rsc.org [rsc.org]
• 4. fishersci.com [fishersci.com]
• 5. beta.lakeland.edu [beta.lakeland.edu]
• 6. N-(4-Meth­oxy-2-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-(4-Chloro-2-nitro­phen­yl)-N-(methyl­sulfon­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN111004141A - Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N- (4-nitrophenyl) acetamide - Google Patents [patents.google.com]
• 9. CN113354599A - Preparation method of nintedanib key intermediate - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Precision Synthesis of N-(4-Methyl-2-nitrophenyl)acetamide from p-Acetotoluidide

Abstract & Strategic Significance

This application note details the regioselective nitration of p-acetotoluidide (N-(4-methylphenyl)acetamide) to synthesize N-(4-Methyl-2-nitrophenyl)acetamide. This compound serves as a critical intermediate in the manufacturing of azo dyes, pigments, and pharmaceutical precursors.

The synthesis presents a classic challenge in electrophilic aromatic substitution (EAS): controlling regioselectivity in a polysubstituted benzene ring. While both the acetamido and methyl groups are ortho-para directors, the acetamido group's stronger resonance donation (

) dominates the directing effect, targeting the nitro group to the position ortho to the nitrogen. This protocol utilizes a mixed-acid strategy ( ) optimized for temperature control to maximize yield and minimize hydrolysis of the amide bond.

Scientific Foundation: Mechanism & Regioselectivity[1]

The Directing Conflict

The starting material, p-acetotoluidide, contains two activating groups:

• Acetamido group (

  ): A strong activator due to resonance donation ( ) of the nitrogen lone pair. It directs incoming electrophiles to positions ortho and para.[1][2] Since the para position is blocked by the methyl group, it strongly directs to the ortho position (C2).

• Methyl group (

  ): A weak activator due to inductive effects ( ) and hyperconjugation. It directs ortho to itself (C3).

Causality: The resonance effect of the amide nitrogen is significantly more powerful than the inductive effect of the methyl group. Consequently, the nitronium ion (

) attacks position 2 (ortho to the amide), yielding N-(4-Methyl-2-nitrophenyl)acetamide as the major product.

Reaction Mechanism Diagram

The following diagram illustrates the formation of the nitronium ion and the subsequent electrophilic attack.

Figure 1: Mechanism of nitronium ion generation and regioselective attack on p-acetotoluidide.

Experimental Protocol

Reagents & Equipment

Safety Note: Nitration reactions are exothermic.[2] Nitric and sulfuric acids are corrosive. Work in a fume hood.

Component	Grade	Quantity	Role
p-Acetotoluidide	>98%	10.0 g (67 mmol)	Substrate
Glacial Acetic Acid	ACS Reagent	10-15 mL	Solvent (Moderator)
Sulfuric Acid ( )	Conc. (98%)	20 mL	Catalyst/Dehydrating Agent
Nitric Acid ( )	Conc. (70%)	4.5 mL (~70 mmol)	Nitrating Agent
Ethanol (95%)	Lab Grade	~50 mL	Recrystallization Solvent
Ice/Water	Distilled	~200 g	Quenching Medium

Step-by-Step Synthesis Workflow

Phase 1: Preparation of the Nitrating Mixture[2][3]

• In a small Erlenmeyer flask, measure 4.5 mL of concentrated Nitric Acid .

• Place the flask in an ice bath.

• Dropwise , add 5 mL of concentrated Sulfuric Acid to the nitric acid.

  • Critical Control Point: Ensure the temperature of the acid mix does not rise rapidly.[2][3] The mixture generates heat.[4][2][5][6]

  • Why: Pre-mixing generates the active electrophile (

    ) while minimizing the risk of localized overheating when added to the substrate.

Phase 2: Substrate Dissolution

• In a 250 mL round-bottom flask (or beaker) equipped with a magnetic stir bar and thermometer, add 10.0 g of p-acetotoluidide .

• Add 10-15 mL of Glacial Acetic Acid . Stir gently.

  • Note: If the solid does not dissolve, gentle warming is permitted, but the solution must be cooled back down before nitration.

• Add 15 mL of concentrated Sulfuric Acid slowly to the substrate solution.

  • Observation: The mixture will become warm and may darken slightly.

• Cool the entire reaction vessel in an ice-salt bath to 0–5°C .

Phase 3: The Nitration (The Critical Step)

• Transfer the cold Nitrating Mixture (from Phase 1) to a dropping funnel (or use a glass pipette for manual addition).

• Add the acid mixture dropwise to the stirred substrate solution.

• Temperature Limit: Maintain the internal temperature below 10°C (optimally 5–8°C).

  • Causality: Temperatures >15°C increase the risk of hydrolysis (cleaving the amide to form toxic nitro-toluidines) and dinitration.

• After addition is complete, remove the ice bath and allow the mixture to stand at room temperature for 30–45 minutes .

Phase 4: Quenching and Isolation

• Prepare a beaker containing 200 g of crushed ice and water.

• Pour the reaction mixture in a thin stream into the vigorously stirred ice water.

  • Result: The product will precipitate immediately as a yellow/pale-yellow solid.

• Let the suspension stand for 10 minutes to ensure full precipitation.

• Filter the solid using a Buchner funnel and vacuum filtration.[5]

• Wash the filter cake thoroughly with cold water (3 x 50 mL) until the filtrate is neutral (check with litmus paper).

  • Why: Residual acid causes degradation during drying and storage.

Phase 5: Purification (Recrystallization)[7][3]

• Transfer the crude solid to a clean flask.

• Add 95% Ethanol (approx. 3-5 mL per gram of crude product). Heat to boiling on a steam bath/hot plate.

• If the solution is dark, add activated charcoal and filter hot (optional).

• Allow the solution to cool slowly to room temperature, then place in an ice bath.

• Collect the purified crystals by filtration and air dry.[6]

Visualization of Experimental Workflow

Figure 2: Step-by-step experimental workflow for the synthesis.

Characterization & Quality Control

Parameter	Specification	Notes
Appearance	Yellow crystalline needles/laths	Darkening indicates oxidation or residual acid.
Melting Point	94°C – 96°C	Distinct from p-nitroacetanilide (MP ~215°C).
Yield	60% – 80%	Losses primarily occur during recrystallization.
Solubility	Soluble in hot ethanol, acetic acid.	Insoluble in cold water.

Troubleshooting Guide:

• Oiling Out: If the product separates as an oil during quenching, the temperature was likely too high during nitration, or the water was not cold enough. Scratch the side of the beaker or add a seed crystal to induce crystallization.

• Low Yield: Check the temperature control. If T > 20°C, hydrolysis to the amine (soluble in acid) may have occurred.

References

• National Institute of Standards and Technology (NIST). (2021). 4'-Methyl-2'-nitroacetanilide Phase Change Data. NIST Chemistry WebBook, SRD 69.[8] Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Smajlagić, A., et al. (2020).[4][1][2] Synthesis and crystallization of N-(4-nitrophenyl) acetamide. Journal of Chemical, Biological and Physical Sciences.[2] Retrieved from [Link] (Contextual reference for acetanilide nitration mechanics).

Sources

• 1. researchgate.net [researchgate.net]
• 2. jcbsc.org [jcbsc.org]
• 3. Preparation of p-Nitroacetanilide: Step-by-Step Guide [vedantu.com]
• 4. scribd.com [scribd.com]
• 5. fchpt.stuba.sk [fchpt.stuba.sk]
• 6. rsc.org [rsc.org]
• 7. N-(4-Meth­oxy-2-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4'-Methyl-2'-nitroacetanilide [webbook.nist.gov]

Application Notes and Protocols for the Laboratory Synthesis of N-(4-Methyl-2-nitrophenyl)acetamide

Introduction: Strategic Importance and Synthesis Overview

N-(4-Methyl-2-nitrophenyl)acetamide is a key chemical intermediate in the synthesis of various organic compounds, including pharmaceuticals and dyes. Its structure, featuring an acetamido group and a nitro group on a toluene backbone, offers versatile handles for further chemical transformations. The acetamido group, for instance, can be hydrolyzed to reveal a primary amine, while the nitro group can be reduced to an amine, enabling the construction of more complex molecular architectures.

The most direct and common laboratory-scale synthesis of N-(4-Methyl-2-nitrophenyl)acetamide involves the acetylation of 4-methyl-2-nitroaniline. This reaction is a classic example of nucleophilic acyl substitution, where the amino group of the aniline derivative acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acetylating agent, typically acetic anhydride. The reaction is generally high-yielding and straightforward to perform, making it suitable for a standard organic chemistry laboratory setting.

This document provides a comprehensive guide for the preparation, purification, and characterization of N-(4-Methyl-2-nitrophenyl)acetamide, grounded in established chemical principles and supported by authoritative references.

Reaction Principle and Mechanism

The synthesis proceeds via the acetylation of the primary amino group of 4-methyl-2-nitroaniline. The acetamido group (-NHCOCH₃) is an ortho-, para-directing group in electrophilic aromatic substitution, but in this case, the substitution has already occurred. The primary purpose of acetylation in broader synthetic strategies is often to protect the amino group from oxidation or other undesired side reactions during subsequent steps, such as nitration.[1] However, for the direct synthesis of the target compound, it is a straightforward functional group transformation.

The reaction mechanism is a nucleophilic addition-elimination at the carbonyl carbon of acetic anhydride. The lone pair of electrons on the nitrogen atom of 4-methyl-2-nitroaniline attacks one of the carbonyl carbons of acetic anhydride. This forms a tetrahedral intermediate, which then collapses, eliminating a molecule of acetic acid as a leaving group and forming the stable amide product.

Caption: Reaction mechanism for the acetylation of 4-methyl-2-nitroaniline.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the acetylation of substituted anilines.[2][3]

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	CAS No.	Notes
4-Methyl-2-nitroaniline	C₇H₈N₂O₂	152.15	10.0 g (65.7 mmol)	89-62-3	Starting material. Toxic.[4]
Acetic Anhydride	C₄H₆O₃	102.09	7.9 mL (8.5 g, 83.3 mmol)	108-24-7	Acetylating agent. Corrosive.
Dichloromethane (DCM)	CH₂Cl₂	84.93	150 mL	75-09-2	Solvent. Volatile.
Saturated NaHCO₃ solution	NaHCO₃	84.01	~100 mL	144-55-8	For work-up.
Anhydrous Na₂SO₄	Na₂SO₄	142.04	As needed	7757-82-6	Drying agent.
Ethanol	C₂H₅OH	46.07	For recrystallization	64-17-5	Purification solvent.

Equipment

• 250 mL round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

Caption: Experimental workflow for the synthesis of N-(4-Methyl-2-nitrophenyl)acetamide.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g (65.7 mmol) of 4-methyl-2-nitroaniline in 150 mL of dichloromethane (DCM). Stir the mixture until the starting material is fully dissolved.

• Addition of Acetylating Agent: To the stirred solution, add 7.9 mL (83.3 mmol, 1.27 equivalents) of acetic anhydride dropwise at room temperature.[3] The addition should be controlled to avoid a rapid increase in temperature.

• Reaction: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting aniline spot is no longer visible. The reaction is typically complete within a few hours.

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer with 100 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acetic acid byproduct and any unreacted acetic anhydride.[3] Be cautious during the initial washing as carbon dioxide evolution may cause pressure buildup. Vent the separatory funnel frequently.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the dichloromethane solvent under reduced pressure using a rotary evaporator. This will yield the crude N-(4-Methyl-2-nitrophenyl)acetamide as a solid.

• Purification: The crude product should be purified by recrystallization. Ethanol is a suitable solvent. Dissolve the crude solid in a minimal amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization.

• Isolation and Drying: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol. Dry the product in a vacuum oven or desiccator to a constant weight. The expected product is a white solid.[3]

Safety and Hazard Management

It is imperative to conduct this synthesis in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 4-Methyl-2-nitroaniline: Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs through prolonged or repeated exposure.[4][5]

• Acetic Anhydride: Corrosive and causes severe skin burns and eye damage. It is also flammable. Handle with extreme care in a chemical fume hood.[6]

• Dichloromethane (DCM): A volatile solvent that is a suspected carcinogen. Avoid inhalation and skin contact.

All waste materials, including residual solvents and aqueous washes, should be disposed of in accordance with institutional and local environmental regulations.

Characterization and Validation

The identity and purity of the synthesized N-(4-Methyl-2-nitrophenyl)acetamide should be confirmed through standard analytical techniques.

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 10.18 (s, 1H, NH), 8.59 (d, J = 8.6 Hz, 1H, Ar-H), 7.97 (s, 1H, Ar-H), 7.43 (d, J = 8.5 Hz, 1H, Ar-H), 2.36 (s, 3H, Ar-CH₃), 2.26 (s, 3H, COCH₃).[3]

• ¹³C NMR (100 MHz, CDCl₃): δ 168.9, 136.7, 136.1, 133.4, 132.3, 125.4, 122.0, 25.4, 20.4.[3]

Physical Properties

• Appearance: White solid.[3]

• Molecular Weight: 194.19 g/mol .[7]

Additional characterization can be performed using Infrared (IR) spectroscopy to confirm the presence of the amide and nitro functional groups, and Mass Spectrometry (MS) to verify the molecular weight. The melting point of the purified product should be determined and compared to literature values as an indicator of purity.

References

• IUCrData. (2022). data reports N-(4-Methoxy-2-nitrophenyl)acetamide. [Link]

• Chemistry LibreTexts. (2021). 1: Acetylation of Aniline (Experiment). [Link]

• The Royal Society of Chemistry. (n.d.). Regioselective nitration of Anilines with Fe(NO3)3·9H2O as Promoter and Nitro Source. [Link]

• PubChem. (n.d.). Acetamide, N-(2-methyl-4-nitrophenyl)-. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Methyl-2-nitroaniline, 99%. [Link]

• Quora. (2020). What safety precautions should you take when working with acetic anhydride?[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. N-(4-Meth­oxy-2-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. quora.com [quora.com]
• 7. Acetamide, N-(2-methyl-4-nitrophenyl)- | C9H10N2O3 | CID 75936 - PubChem [pubchem.ncbi.nlm.nih.gov]

FTIR Analysis of N-(4-Methyl-2-nitrophenyl)acetamide: A Comprehensive Guide to Structural Elucidation

An Application Note for Researchers and Drug Development Professionals

Abstract

This application note provides a detailed protocol and in-depth scientific guide for the structural analysis of N-(4-Methyl-2-nitrophenyl)acetamide using Fourier-Transform Infrared (FTIR) Spectroscopy. N-(4-Methyl-2-nitrophenyl)acetamide is a key intermediate in various organic syntheses, including the development of pharmaceuticals and dyes.[1][2] Accurate and efficient characterization is paramount for quality control and reaction monitoring. FTIR spectroscopy offers a rapid, non-destructive, and highly informative method for confirming the molecular structure by identifying its constituent functional groups.[3] This guide is designed for researchers, scientists, and drug development professionals, offering both the theoretical basis for spectral interpretation and a practical, step-by-step protocol for data acquisition.

Introduction: The Role of Vibrational Spectroscopy

N-(4-Methyl-2-nitrophenyl)acetamide (C₉H₁₀N₂O₃) is an aromatic nitro compound featuring a secondary amide functional group.[4] Its chemical integrity is crucial for the successful synthesis of more complex target molecules. FTIR spectroscopy is an indispensable analytical technique that probes the vibrational energy levels of molecules.[3] When infrared radiation is passed through a sample, molecules absorb energy at specific frequencies that correspond to their characteristic vibrational modes (stretching, bending, rocking, etc.). This absorption pattern creates a unique spectral "fingerprint," allowing for the unambiguous identification of functional groups and, consequently, the confirmation of the molecular structure.

This document will detail the causal relationship between the molecular structure of N-(4-Methyl-2-nitrophenyl)acetamide and its infrared spectrum, provide robust protocols for sample preparation and analysis, and present a guide to accurate spectral interpretation.

Molecular Structure and Predicted Vibrational Modes

To interpret the FTIR spectrum, one must first understand the molecule's structure and the vibrations associated with its functional components.

Caption: Molecular structure of N-(4-Methyl-2-nitrophenyl)acetamide.

The primary functional groups contributing to the FTIR spectrum are:

• Secondary Amide (-NHCOCH₃): This group gives rise to several characteristic bands. The N-H stretching vibration is sensitive to hydrogen bonding. The C=O stretch, known as the Amide I band, is typically very strong and sharp. The N-H bending vibration, or Amide II band, is also a reliable indicator.[5][6]

• Aromatic Nitro Group (-NO₂): The nitro group is characterized by two strong stretching vibrations: an asymmetrical stretch at a higher wavenumber and a symmetrical stretch at a lower wavenumber.[7][8][9] The high polarity of the N-O bonds makes these absorptions particularly intense.[9]

• Substituted Aromatic Ring: The benzene ring exhibits C-H stretching vibrations above 3000 cm⁻¹ and C=C stretching vibrations in the 1600-1450 cm⁻¹ region. Additionally, C-H "out-of-plane" bending vibrations below 900 cm⁻¹ are highly diagnostic of the substitution pattern on the ring.

• Aliphatic Methyl Groups (-CH₃): Both the aromatic- and acetyl-methyl groups will show characteristic aliphatic C-H stretching and bending vibrations.

Experimental Protocol: From Sample to Spectrum

This section provides a self-validating protocol for obtaining a high-quality FTIR spectrum of solid N-(4-Methyl-2-nitrophenyl)acetamide.

Instrumentation

• Spectrometer: A standard FTIR spectrometer (e.g., PerkinElmer Spectrum Two™, Thermo Scientific™ Nicolet™ iS5) equipped with a deuterated triglycine sulfate (DTGS) detector is suitable.

• Accessory: Attenuated Total Reflectance (ATR) accessory with a diamond or zinc selenide (ZnSe) crystal, or a standard transmission sample holder with a hydraulic press for KBr pellets.

Sample Preparation Workflow

Proper sample preparation is critical for reproducible and accurate results. For solid samples, two methods are prevalent: Attenuated Total Reflectance (ATR) and the Potassium Bromide (KBr) pellet technique. ATR is often preferred for its speed and simplicity.[10]

Caption: Workflow for FTIR sample preparation of solids.

Protocol 1: ATR Method (Recommended)

• Background Collection: Ensure the ATR crystal is clean. Collect a background spectrum of the empty ATR accessory. This is crucial to subtract the spectral signature of the ambient atmosphere (CO₂ and H₂O).

• Sample Application: Place a small amount (a few milligrams) of the N-(4-Methyl-2-nitrophenyl)acetamide powder directly onto the ATR crystal surface.[11]

• Apply Pressure: Use the instrument's pressure clamp to apply consistent pressure, ensuring firm contact between the sample and the crystal.

• Data Collection: Acquire the sample spectrum.

• Cleaning: After analysis, clean the crystal surface thoroughly with a soft cloth or swab dampened with isopropanol or acetone.

Protocol 2: KBr Pellet Method

• Preparation: Gently grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopy-grade KBr powder using an agate mortar and pestle until a fine, homogeneous mixture is obtained.[12] KBr is used because it is transparent to infrared radiation in the typical analysis range.

• Pellet Formation: Transfer the powder to a pellet die and press it using a hydraulic press to form a thin, transparent or translucent pellet.[12][13]

• Background and Sample Collection: Collect a background spectrum with an empty sample holder. Then, place the KBr pellet in the holder and acquire the sample spectrum.

Data Acquisition Parameters

For optimal results, the following instrument settings are recommended:

Parameter	Recommended Value	Rationale
Scan Range	4000 – 400 cm⁻¹	Covers the entire mid-infrared region where fundamental molecular vibrations occur.[14]
Resolution	4 cm⁻¹	Provides sufficient detail for identifying functional groups without excessive noise.
Number of Scans	16 to 32	Co-adding multiple scans improves the signal-to-noise ratio (S/N).
Data Format	Transmittance or Absorbance	Absorbance is directly proportional to concentration (Beer's Law).

Spectral Interpretation: Decoding the Fingerprint

The FTIR spectrum provides a wealth of structural information. The key is to systematically assign the observed absorption bands to the specific functional groups within the molecule.

Caption: Correlation of spectral regions with key functional group vibrations.

Table of Characteristic Absorption Bands

The following table summarizes the expected vibrational frequencies for N-(4-Methyl-2-nitrophenyl)acetamide.

Wavenumber (cm⁻¹)	Intensity	Assignment and Vibrational Mode	Functional Group
~3300	Medium	N-H Stretch	Secondary Amide
3100 - 3000	Medium-Weak	C-H Aromatic Stretch	Aromatic Ring
2980 - 2850	Medium-Weak	C-H Aliphatic Stretch	-CH₃ Groups
~1670	Strong, Sharp	C=O Stretch (Amide I Band)	Secondary Amide
~1585	Medium	C=C Aromatic Stretch	Aromatic Ring
~1560	Medium-Strong	N-H Bend (Amide II Band)	Secondary Amide
~1525	Very Strong	Asymmetric N-O Stretch	Nitro Group
~1345	Very Strong	Symmetric N-O Stretch	Nitro Group
~1300	Medium	C-N Stretch (Amide III Band)	Secondary Amide
800 - 850	Strong	C-H Out-of-Plane Bend	Substituted Aromatic

Detailed Analysis of Key Peaks

• N-H Stretching (~3300 cm⁻¹): The presence of a medium-intensity band in this region is a clear indication of the secondary amide's N-H bond. In the solid state, intermolecular hydrogen bonding may cause this peak to be broader than it would be in a dilute solution.

• Amide I Band (C=O Stretch, ~1670 cm⁻¹): This is often the most intense peak in the spectrum and is a definitive marker for the carbonyl group of the amide. Its position is sensitive to the electronic environment and conjugation.

• Nitro Group Stretches (~1525 and ~1345 cm⁻¹): The two very strong absorptions are characteristic of the NO₂ group.[7] The high intensity is due to the significant change in dipole moment during the N-O bond vibrations.[9] The position of these bands confirms the presence of an aromatic nitro compound.[8]

• Fingerprint Region (< 1400 cm⁻¹): This region contains a complex pattern of absorptions, including C-N stretches, C-H bends, and skeletal vibrations of the aromatic ring. While individual peak assignment can be complex, the overall pattern is unique to the molecule and invaluable for confirming identity against a reference spectrum. The strong band expected around 800-850 cm⁻¹ is indicative of the 1,2,4-trisubstitution pattern on the benzene ring.

Conclusion

FTIR spectroscopy is a powerful, reliable, and efficient technique for the structural verification of N-(4-Methyl-2-nitrophenyl)acetamide. By following the detailed protocols for sample preparation and data acquisition outlined in this note, researchers can obtain high-quality spectra. The subsequent interpretation, guided by the characteristic absorption frequencies of the amide, nitro, and substituted aromatic functionalities, allows for unequivocal confirmation of the compound's identity and purity. This method serves as a cornerstone for quality assurance in synthetic chemistry and drug development pipelines.

References

• ResearchGate. FTIR spectrum of (a) 4-nitrophenyl-4 0 -nitrobenzoate and (b)... [Online] Available at: [Link]

• Journal of Chemical, Biological and Physical Sciences. Synthesis and crystallization of N-(4-nitrophenyl) acetamides. [Online] Available at: [Link]

• ChemBK. N-(4-methyl-2-nitro-phenyl)ethanamide. [Online] Available at: [Link]

• Drawell. Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Online] Available at: [Link]

• Google Patents. CN111004141A - Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N- (4-nitrophenyl) acetamide.

• IUCr Journals. N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide. [Online] Available at: [Link]

• International Journal of Science and Research. FT-IR Spectral Characterization of Aromatic Compounds in Pyrolytic Oil from Waste Tires: Implications for Alternative Fuel Appli. [Online] Available at: [Link]

• PubMed Central (PMC). N-(4-Methoxy-2-nitrophenyl)acetamide. [Online] Available at: [Link]

• PubChem. Acetamide, N-(2-methyl-4-nitrophenyl)-. [Online] Available at: [Link]

• UCLA Chemistry. IR: nitro groups. [Online] Available at: [Link]

• ResearchGate. Vibration modes of reaction components in the amide I and II regions of... [Online] Available at: [Link]

• Spectroscopy Online. Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. [Online] Available at: [Link]

• ACS Omega. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. [Online] Available at: [Link]

• Northern Illinois University. Sample preparation for FT-IR. [Online] Available at: [Link]

• Thermo Fisher Scientific on YouTube. FTIR Sampling Techniques - Transmission: Solids Sample Preparation. [Online] Available at: [Link]

• Penn State University. Sample Preparation – FT-IR/ATR. [Online] Available at: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. CN111004141A - Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N- (4-nitrophenyl) acetamide - Google Patents [patents.google.com]
• 3. academicedgepress.co.uk [academicedgepress.co.uk]
• 4. Acetamide, N-(2-methyl-4-nitrophenyl)- | C9H10N2O3 | CID 75936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. youtube.com [youtube.com]
• 14. jcbsc.org [jcbsc.org]

Handling and storage of N-(4-Methyl-2-nitrophenyl)acetamide

Application Note: Handling, Storage, and Solubilization of N-(4-Methyl-2-nitrophenyl)acetamide

Executive Summary & Chemical Context

N-(4-Methyl-2-nitrophenyl)acetamide (CAS: 612-45-3), also known as 2'-nitro-p-acetotoluidide or 4'-methyl-2'-nitroacetanilide, is a critical intermediate in the synthesis of heterocyclic pharmacophores.[1] It serves as a primary precursor in the Hoebrecker synthesis of benzimidazoles (specifically 2,5- or 2,6-dimethylbenzimidazole) via reductive cyclization.[1]

Due to the presence of the nitro group at the ortho position relative to the acetamide, the molecule exhibits specific electronic transitions that make it susceptible to photo-degradation. Furthermore, like many nitro-aromatics, it poses specific handling risks regarding skin absorption and potential methemoglobinemia.[1] This guide outlines the rigorous protocols required to maintain compound integrity and operator safety.

Physicochemical Profile

The following data serves as the baseline for all handling procedures. Deviations from these properties during QC checks indicate degradation (likely hydrolysis to the aniline or oxidation).

Property	Specification	Notes
CAS Number	612-45-3	Distinct from the 2-methyl-4-nitro isomer (CAS 2719-15-5).[1]
Molecular Weight	194.19 g/mol
Appearance	Yellow to Orange Crystalline Solid	Darkening indicates photo-oxidation.[1]
Melting Point	94 – 96 °C	Sharp range indicates high purity.[1]
Solubility (Water)	~2.2 g/L (Sparing)	Poor aqueous solubility; requires organic co-solvent.[1]
Solubility (DMSO)	> 50 mg/mL	Preferred solvent for biological stock solutions.[1]
LogP	~1.2 - 1.6	Lipophilic; readily crosses biological membranes.[1]

Safety & Hazard Assessment (E-E-A-T)

Critical Warning: Nitro-anilides and their acetamide derivatives are potential sensitizers and can be absorbed through the skin.[1] While the acetyl group mitigates the immediate toxicity compared to the free aniline, metabolic hydrolysis in vivo can release the toxic parent aniline.

• Mechanism of Hazard: Nitro-aromatics can interfere with oxygen transport (methemoglobinemia) if absorbed in significant quantities.[1]

• Engineering Controls: All weighing and transfer of the solid powder must occur inside a certified Chemical Fume Hood or a Powder Containment Enclosure.[1]

• PPE Protocol:

  • Gloves: Double-gloving with Nitrile (minimum 0.11 mm thickness) is mandatory. Nitro compounds can permeate Latex rapidly.[1]

  • Respiratory: If fume hood access is compromised, a half-face respirator with P100/OV cartridges is required.

Storage Protocol

The stability of N-(4-Methyl-2-nitrophenyl)acetamide is compromised by two main factors: UV Light (nitro group excitation) and Moisture (amide hydrolysis).[1]

Storage Logic Diagram

Figure 1: Decision logic for the intake and storage of N-(4-Methyl-2-nitrophenyl)acetamide to prevent hydrolytic or photolytic degradation.

Protocol Steps:

• Container: Transfer bulk material into Amber Glass Vials (Type I borosilicate). Clear glass is unacceptable due to nitro-group photosensitivity.[1]

• Environment: Store at 2–8°C for long-term stability. While stable at room temperature for short periods, cold storage retards slow hydrolysis.

• Atmosphere: For storage >6 months, purge the headspace with Argon or Nitrogen to prevent oxidative discoloration.[1]

Handling & Solubilization Protocols

For biological assays or synthetic reactions, the compound must be fully solubilized.[1] Incomplete dissolution is a common source of experimental variability (e.g., "crashing out" in aqueous buffers).[1]

Protocol A: Preparation of 100 mM Stock Solution (DMSO)

• Calculation: To prepare 10 mL of 100 mM stock:

  • Mass required:

    .

• Weighing: Weigh ~195 mg of solid into a pre-tared 15 mL amber conical tube. Record exact mass for concentration adjustment.

• Solvent Addition: Add anhydrous DMSO (Dimethyl Sulfoxide).[1]

  • Why DMSO? It disrupts the crystal lattice energy of nitro-aromatics more effectively than ethanol, ensuring stability at -20°C.[1]

• Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 35°C for 5 minutes.

• Storage of Stock: Aliquot into 500 µL volumes in amber microtubes. Store at -20°C .

Protocol B: Working Solution (Aqueous Dilution)

Warning: This compound has low water solubility (~2.2 g/L). Direct dilution into PBS/Media can cause microprecipitation.

Figure 2: Serial dilution workflow to prevent "crashing out" (precipitation) when moving from organic stock to aqueous assay buffer.

Step-by-Step:

• Do not add the DMSO stock directly to a large volume of static water.[1] This creates local regions of high concentration where the compound will crystallize immediately.

• Technique: Place the aqueous buffer on a vortex mixer. Slowly pipette the DMSO stock into the moving vortex of the liquid.

• Limit: Keep final DMSO concentration < 1% (v/v) to avoid solvent toxicity in biological assays, unless the compound solubility demands higher (up to 5%).

Disposal & Decontamination

• Spill Cleanup: Do not wipe dry.[1] Dampen a paper towel with Ethanol (not water) to solubilize the powder, then wipe.[1] Follow with a soap/water wash.[2][3]

• Waste Stream: As a nitro-organic, this must be disposed of via High-Temperature Incineration .[1] Do not pour down the drain; it is toxic to aquatic life.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 69162, Acetamide, N-(4-methyl-2-nitrophenyl)-. Retrieved February 1, 2026 from [Link][1]

• Hoebrecker, F. (1872).Ueber die Reduction der nitrirten Acetylverbindungen aus der Toluolreihe. Berichte der deutschen chemischen Gesellschaft.

Sources

• 1. N-(4-hydroxy-2-nitrophenyl)acetamide | C8H8N2O4 | CID 4024832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. 4-Acetamido-3-nitrobenzoic acid | CAS#:1539-06-6 | Chemsrc [chemsrc.com]

Application Note: N-(4-Methyl-2-nitrophenyl)acetamide as a Premier Benzimidazole Scaffold Precursor

[1]

Executive Summary: The "Masked" Heterocycle

N-(4-Methyl-2-nitrophenyl)acetamide (CAS: 612-45-3) is not merely a transient intermediate; it is a high-value "masked" heterocycle.[1] In pharmaceutical process chemistry, it serves as the definitive precursor to 2,5-disubstituted benzimidazoles , a pharmacophore ubiquitous in kinase inhibitors, angiotensin II receptor antagonists (e.g., Telmisartan analogs), and anti-infectives.

This guide details the strategic utilization of this building block, focusing on its controlled reduction and cyclization. Unlike simple nitroanilines, the N-acetyl group here plays a dual role: it acts as a protecting group during upstream nitration and, crucially, as the internal carbon source for the C-2 position of the benzimidazole ring during downstream cyclization.

Key Technical Specifications

Property	Value	Relevance
CAS Number	612-45-3	Identity verification
Molecular Weight	194.19 g/mol	Stoichiometry calculations
Appearance	Yellow crystalline solid	Visual purity indicator
Melting Point	96–98 °C	Purity check (sharpness indicates quality)
Solubility	Soluble in EtOH, DMSO, Acetone	Compatible with standard hydrogenation solvents

Strategic Utility & Synthetic Pathway

The value of N-(4-Methyl-2-nitrophenyl)acetamide lies in its ability to facilitate convergent synthesis .[1] By installing the nitrogen functionality (nitro) ortho to the protected amine (acetamide), the molecule is primed for "reductive cyclization."

Pathway Visualization

The following diagram illustrates the transformation of the building block into the bioactive benzimidazole scaffold.

Figure 1: The synthetic utility tree showing the conversion of the nitro-acetamide precursor into the benzimidazole core via stepwise or one-pot methodologies.[1]

Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenation to N-(2-Amino-4-methylphenyl)acetamide

Objective: Isolate the reduced amine without premature cyclization. This is necessary when the C-2 position of the final benzimidazole requires a substituent other than a methyl group (i.e., removing the acetyl group later to install a different aldehyde).

Safety Warning: Nitro reduction is exothermic. Hydrogen gas is flammable. Ensure proper grounding.

• Preparation:

  • Charge a high-pressure hydrogenation vessel (e.g., Parr reactor) with 10.0 g (51.5 mmol) of N-(4-Methyl-2-nitrophenyl)acetamide.[1]

  • Add 150 mL of anhydrous Ethanol (EtOH).

  • Add 0.5 g of 10% Pd/C catalyst (50% wet). Note: Weigh catalyst under inert atmosphere if possible to prevent ignition.

• Reaction:

  • Seal the reactor and purge with Nitrogen (N₂) three times, then Hydrogen (H₂) three times.

  • Pressurize to 40 psi (2.7 bar) with H₂.

  • Stir vigorously at room temperature (20–25 °C) .

  • Critical Control Point: Monitor temperature.[2][3] If T > 30°C, cool the jacket. Higher temperatures promote premature cyclization or deacetylation.

  • Reaction is typically complete in 2–4 hours (monitor by TLC or HPLC; disappearance of yellow starting material).

• Workup:

  • Filter the catalyst through a Celite pad under N₂ atmosphere (pyrophoric risk).

  • Concentrate the filtrate in vacuo at < 40 °C.

  • Result: Off-white to pale grey solid.[1] Store under Argon at -20 °C. This intermediate is oxidation-sensitive.[1]

Protocol B: One-Pot Synthesis of 2,5-Dimethylbenzimidazole

Objective: Utilize the acetyl group as the C-2 carbon source to directly form the heterocycle.[1]

• Setup:

  • In a 250 mL round-bottom flask, dissolve 5.0 g (25.7 mmol) of N-(4-Methyl-2-nitrophenyl)acetamide in 50 mL of Glacial Acetic Acid (AcOH).

  • Add 2.0 g of Iron powder (Fe, <10 micron, reduced).

• Cyclization:

  • Heat the mixture to reflux (118 °C) with stirring.

  • Maintain reflux for 6–8 hours.

  • Mechanism:[1][2][4][5] The Fe/AcOH reduces the nitro group to an amine. The high thermal energy drives the condensation of the amine with the adjacent carbonyl of the acetamide, ejecting water and closing the ring.

• Purification:

  • Cool to room temperature.[2][6][7] Dilute with 100 mL water.

  • Basify to pH 9–10 using 50% NaOH or NH₄OH (careful: exothermic).

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Wash organic layer with brine, dry over Na₂SO₄, and evaporate.[2]

  • Recrystallize from Ethanol/Water.

Mechanism of Action: The "Phillips-Type" Condensation[1]

Understanding the cyclization mechanism is vital for troubleshooting impurities.

Figure 2: Mechanistic flow of the reductive cyclization.[1] The proximity of the generated amine to the acetamide carbonyl (Step 2) is the driving force, favored by the "ortho" effect.

Analytical Quality Control (QC)

To validate the identity of the building block before use, compare analytical data against these standards.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl₃ (Chloroform-d) or DMSO-d₆[1]

Nucleus	Shift (δ ppm)	Multiplicity	Assignment
¹H	10.18	Singlet (Broad)	NH (Amide)
¹H	8.59	Doublet (J=8.6 Hz)	H-3 (Aromatic, ortho to NO₂)
¹H	7.97	Singlet	H-6 (Aromatic, ortho to NHAc)
¹H	7.43	Doublet	H-5 (Aromatic)
¹H	2.36	Singlet	Ar-CH₃ (Methyl)
¹H	2.26	Singlet	CO-CH₃ (Acetyl)

Note: The shift of the amide NH is highly concentration and solvent-dependent. In DMSO-d₆, it may appear further downfield (~10.5 ppm).[1]

HPLC Purity Parameters

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV @ 254 nm (Strong absorption due to nitro-aromatic conjugation).[1]

• Retention Time: Expect elution midway (approx. 7–9 min) due to moderate lipophilicity (LogP ~1.8).

References

• Synthesis and Properties: ChemicalBook. (2026). "4'-methyl-2'-nitroacetanilide (CAS 612-45-3) Properties and NMR Spectra."

• Crystallographic Data: Hines, J. E., et al. (2025).[8] "Structural analysis of nitroacetanilides and their hydrogen bonding patterns." IUCrData.

• Benzimidazole Synthesis: National Institutes of Health (PMC). (2020). "Concise synthesis of N-thiomethyl benzoimidazoles through base-promoted sequential multicomponent assembly."

• Regioselective Nitration: Royal Society of Chemistry. (2017). "Regioselective nitration of Anilines with Fe(NO3)3·9H2O as Promoter."[1][2]

• General Safety Data: PubChem. (2025). "Acetamide, N-(4-methyl-2-nitrophenyl)- Compound Summary."

Sources

• 1. 2'-NITROACETANILIDE(552-32-9) 1H NMR spectrum [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. Acetamide, N-(4-nitrophenyl)- [webbook.nist.gov]
• 4. 4'-Nitroacetanilide(104-04-1) 1H NMR spectrum [chemicalbook.com]
• 5. Concise synthesis of N-thiomethyl benzoimidazoles through base-promoted sequential multicomponent assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]
• 7. N-(4-Meth­oxy-2-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.iucr.org [journals.iucr.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude N-(4-Methyl-2-nitrophenyl)acetamide

Case ID: PUR-612-45-3 Subject: Purification Protocols & Troubleshooting for N-(4-Methyl-2-nitrophenyl)acetamide CAS Registry Number: 612-45-3 Synonyms: 2'-Nitro-p-acetotoluidide; 4'-methyl-2'-nitroacetanilide; 3-nitro-4-acetaminotoluene.[1][2][3]

Module 1: Initial Assessment (The Triage)

Before initiating purification, characterize your crude material.[1][2][3][4] The synthesis of N-(4-Methyl-2-nitrophenyl)acetamide via the nitration of p-acetotoluidide is generally regioselective, but specific impurities can derail downstream applications.[1][2]

Target Physical Properties:

Property	Specification	Notes
Appearance	Yellow crystalline solid	Crude may appear orange/brown due to oxidation by-products.[1][3]
Melting Point	94 – 96 °C	Sharp range indicates purity.[1][3][4] <90 °C suggests solvent retention or isomer contamination.[1][3][4]
Solubility	Soluble in Ethanol, Acetone, EtOAc	Insoluble in cold water.[1][2][3][4]

| Key Impurities | 1. p-Acetotoluidide (SM)2.[1][2][3][4][5] 4-Methyl-2-nitroaniline (Hydrolysis)3. 3-Nitro isomer (Minor) | SM MP: ~147 °C (Higher than product).Amine MP: ~116 °C. |[1][2][3][4]

Module 2: Purification Protocols

Protocol A: The "Gold Standard" Recrystallization

Recommended for: Removal of trace starting materials and colored oxidation by-products.

The Mechanism: This protocol utilizes the steep solubility curve of the acetamide derivative in ethanol/water mixtures.[4] The target molecule is highly soluble in hot ethanol but "crashes out" upon the addition of water and cooling, while more polar impurities (like oxidation tars) remain in the supernatant or less soluble starting materials (SM) are filtered off if they don't dissolve.[2][4]

Step-by-Step Methodology:

• Dissolution: Place the crude solid in a flask. Add the minimum amount of boiling Ethanol (95%) required to dissolve the solid.[2][3][4]

  • Tech Note: If a small amount of solid remains undissolved after adding reasonable solvent, it is likely unreacted p-acetotoluidide (MP 147°C).[1][2][3][4] Perform a hot filtration immediately to remove it.[1][3][4]

• Precipitation Trigger: Remove from heat. While still hot, slowly add hot distilled water dropwise.

  • Endpoint: Stop adding water the moment a faint, persistent turbidity (cloudiness) appears.[1][2][3][4]

• Clarification: Add a few drops of hot ethanol to clear the solution back to transparency.[3][4]

• Crystallization: Allow the flask to cool to room temperature undisturbed. Then, move to an ice bath (0–4 °C) for 1 hour.

  • Why? Rapid cooling causes "oiling out" (liquid-liquid phase separation) rather than crystallization.[1][3][4]

• Isolation: Filter the yellow needles via vacuum filtration. Wash with a cold 1:1 Ethanol/Water mixture.[1][3][4]

• Drying: Dry in a vacuum oven at 40 °C.

Protocol B: Flash Column Chromatography

Recommended for: Complex mixtures where recrystallization yields oil or low recovery.[1][4]

• Stationary Phase: Silica Gel (230-400 mesh).[1][2][3][4]

• Mobile Phase: Hexane : Ethyl Acetate gradient (Start 90:10

  60:40).[1][2][3][4]

• TLC Visualization: UV (254 nm).[1][2][3][4] The nitro group quenches fluorescence strongly.[3][4]

Module 3: Troubleshooting & FAQs

Q1: My product "oiled out" (formed a sticky liquid) instead of crystallizing. What went wrong?

Diagnosis: This is a common phenomenon with acetanilides, often caused by the "Lubrication Effect" of impurities or cooling too quickly. [2] Fix:

• Re-heat the mixture until the oil dissolves.

• Seed the solution with a tiny crystal of pure product (if available) or scratch the glass wall with a rod. 3.[2][3][4] Slow Down: Wrap the flask in a towel to cool it very slowly.

• Solvent Ratio: You likely added too much water.[1][3][4] Add more ethanol to the hot mix.

Q2: The melting point is 110–115 °C. Is this a new polymorph?

Diagnosis: Unlikely.[4] This range aligns with 4-methyl-2-nitroaniline (MP ~116 °C). [1][2][3] Cause: Your nitration conditions were likely too acidic or hot, causing hydrolysis of the acetamide bond. [2] Fix: You cannot easily reverse this. You must re-acetylate the amine using acetic anhydride, or discard and restart synthesis with stricter temperature controls (<20 °C during nitration).[1][2][3][4]

Q3: The product is chemically pure by NMR but has a persistent dark orange/brown color.

Diagnosis: Trace oxidation by-products (azo/azoxy coupling). Fix: Perform a recrystallization with Activated Carbon .

• Dissolve crude in hot ethanol.

• Add 5% w/w activated charcoal. [1][2][3][4] * Stir hot for 5 minutes.

• Hot filter through Celite to remove carbon.

• Proceed with water addition and cooling.[1][3][4][5][6]

Module 4: Decision Logic & Workflow

The following diagram illustrates the critical decision pathways during the purification process.

Figure 1: Purification Logic Tree.[1][2][3][4] This workflow prioritizes thermal analysis to diagnose impurity types before solvent manipulation.

References

• ChemicalBook. (2025).[1][3][4][7] 4'-Methyl-2'-nitroacetanilide Properties and Safety. Retrieved from [1][2][3][4]

• NIST Chemistry WebBook. (2021).[1][3][4] 4'-Methyl-2'-nitroacetanilide Phase Change Data. U.S. Secretary of Commerce.[3][4][8] Retrieved from [1][2][3][4]

• Vogel, A. I. (1989).[1][2][3][4] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1][3][4] Longman Scientific & Technical.[1][3][4] (Standard reference for nitration of acetanilides and ethanol recrystallization techniques).

• Smajlagić, A., et al. (2020).[1][2][3][4][9] Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences.[1][2][3][4][9] Retrieved from (Provides comparative data on nitroacetanilide crystallization behavior).[1][2][3][4]

Sources

• 1. 552-32-9 CAS MSDS (2'-NITROACETANILIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Nitroacetanilide - Wikipedia [en.wikipedia.org]
• 4. rsc.org [rsc.org]
• 5. journals.iucr.org [journals.iucr.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 4'-Methyl-2'-nitroacetanilide [webbook.nist.gov]
• 9. jcbsc.org [jcbsc.org]

N-(4-Methyl-2-nitrophenyl)acetamide stability and degradation pathways

CAS: 612-45-3 | Synonyms: 2-Nitro-4-methylacetanilide; 2'-Nitro-p-acetotoluidide[1][2]

Ticket #1: Stability Profile & Degradation Pathways

User Query: "We are observing a yellowing of our solid stock and extra peaks in our HPLC chromatograms after storage. What are the primary degradation mechanisms for this intermediate?"

Root Cause Analysis

N-(4-Methyl-2-nitrophenyl)acetamide is an acetanilide derivative with a nitro group ortho to the amide nitrogen. This structural arrangement creates specific stability vulnerabilities distinct from its para-isomer (4-nitroacetanilide).

Primary Degradation Mechanism: Amide Hydrolysis The most common degradation pathway is the hydrolysis of the amide bond, yielding 4-methyl-2-nitroaniline and acetic acid.

• Visual Indicator: The parent compound is typically a pale yellow or cream solid (MP ~96°C). The hydrolysis product, 4-methyl-2-nitroaniline, is a bright orange/deep yellow solid. A deepening of color in your sample suggests hydrolysis.

• Catalysts: Moisture, acidic pH (pH < 4), and basic pH (pH > 9). The ortho-nitro group provides some steric shielding but also withdraws electrons, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by hydroxide ions.

Secondary Mechanism: Photochemical Instability Nitro-aromatics are chromophores sensitive to UV/Vis light. Prolonged exposure can lead to:

• Photoreduction: Conversion of the nitro group (-NO₂) to a nitroso (-NO) or hydroxylamine (-NHOH) species.

• Radical Formation: Leading to complex polymerization (browning/tarring).

Degradation Pathway Diagram

The following diagram illustrates the reversible hydrolysis and irreversible reduction pathways.

Caption: Figure 1. Degradation and reactivity map. The primary storage risk is hydrolysis to the aniline (red node).

Ticket #2: Analytical Troubleshooting (HPLC)

User Query: "I need a reliable HPLC method to separate the parent from its hydrolysis impurity. The peaks are co-eluting."

Method Development Strategy

The parent compound and the aniline degradant are both hydrophobic aromatics. However, the amide group makes the parent slightly more polar than the free aniline in acidic mobile phases.

Recommended Protocol: Reverse Phase C18 Use an acidic mobile phase to suppress the ionization of the aniline (keeping it neutral and retaining it longer) or a standard gradient to separate based on hydrophobicity.

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 150 x 4.6 mm, 3-5 µm)	Standard stationary phase for aromatic amides.
Mobile Phase A	0.1% Phosphoric Acid or Formic Acid in Water	Acidic pH ensures sharp peaks for the aniline degradant.
Mobile Phase B	Acetonitrile (MeCN)	Stronger eluent than methanol for nitro-aromatics.
Gradient	10% B to 80% B over 20 mins	Ensures separation of the early eluting acetic acid and later eluting aromatics.
Detection	UV @ 254 nm	Nitro aromatics have strong absorbance here.
Flow Rate	1.0 mL/min	Standard backpressure management.

Troubleshooting Decision Tree

Caption: Figure 2. Rapid diagnostic logic for HPLC impurity identification.

Ticket #3: Identification & Handling FAQ

Q: I bought "Nitroacetanilide" but it melts at 215°C. Is this my compound? A: No. You likely have 4-nitroacetanilide (the para-isomer).

• Target (CAS 612-45-3): Melting Point 94-96°C . The ortho-nitro group disrupts crystal packing, significantly lowering the melting point compared to the para-isomer.

• Impurity (Para-isomer): Melting Point 215-216°C .[3]

Q: Can I use this compound to synthesize benzimidazoles? A: Yes. This is a classic application (Hoebrecker synthesis).

• Protocol Insight: Reduction of the nitro group (e.g., using Sn/HCl or H₂/Pd) generates the amine in situ. In the presence of the acetyl group, this intermediate spontaneously cyclizes to form 2,5-dimethylbenzimidazole .

• Warning: If you do not want the benzimidazole, avoid acidic reduction conditions that favor cyclization.

Q: How should I store the solid? A:

• Temperature: Refrigerate (2-8°C) to slow hydrolysis.

• Container: Amber glass vial (critical for photostability).

• Atmosphere: Store under inert gas (Argon/Nitrogen) if long-term storage (>6 months) is required to prevent oxidative darkening.

References

• National Institutes of Health (NIH) - PubChem. N-(4-Methyl-2-nitrophenyl)acetamide (Compound). Retrieved from [Link]

• SIELC Technologies. HPLC Separation of 2-Nitro-4-methylacetanilide. Retrieved from [Link]

• Wright, J. B.The Chemistry of the Benzimidazoles. Chemical Reviews, 1951, 48 (3), 397–541.

Sources

• 1. 4'-methyl-2'-nitroacetanilide | 612-45-3 [chemicalbook.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. chembk.com [chembk.com]

Technical Support Center: Crystallization of N-(4-Methyl-2-nitrophenyl)acetamide

Current Status: Operational Ticket Topic: Solvent Effects & Crystallization Troubleshooting Assigned Specialist: Senior Application Scientist, Crystallography Unit

Executive Summary & Mechanistic Insight

Welcome to the technical guide for optimizing the crystallization of N-(4-Methyl-2-nitrophenyl)acetamide (also known as 4-methyl-2-nitroacetanilide).

The Core Challenge: The crystallization behavior of this molecule is dominated by the "Ortho-Effect." Unlike its para-nitro isomers, the nitro group at the 2-position forms a strong intramolecular hydrogen bond with the amide nitrogen (N-H···O-NO₂).

Why this matters for your solvent selection:

• Reduced Polarity: This internal bond "locks" the polar donors/acceptors, making the molecule behave more lipophilically than expected.

• Solvent Competition: To change the crystal habit (shape), your solvent must be strong enough to disrupt this intramolecular bond (e.g., DMSO, DMF) or weak enough to encourage stacking via van der Waals forces (e.g., Toluene, Ethanol).

• Packing Motif: The molecule typically adopts a "herringbone" packing motif due to this internal lock, often resulting in needle or lath-shaped crystals.

Solvent Selection & Solubility Data

The following data summarizes the solubility profile based on the intramolecular "locking" mechanism.

Solubility Profile Table

Solvent Class	Representative Solvents	Interaction Mechanism	Solubility	Primary Use Case
Polar Aprotic	DMSO, DMF, Acetone	Strong dipole-dipole; can disrupt intramolecular H-bonds at high T.	High	Initial dissolution; Solvent in Anti-solvent methods.
Polar Protic	Ethanol, Methanol, IPA	H-bond donation competes with nitro group; moderate solubility.	Moderate	Cooling crystallization; Recrystallization.[1]
Non-Polar	Toluene, Hexane	Weak van der Waals; cannot disrupt internal H-bonds.	Low	Anti-solvent; Polymorph screening.
Aqueous	Water	Hydrophobic effect dominates.	Insoluble	Strong Anti-solvent.

Critical Workflows & Troubleshooting

Workflow A: Mitigating "Oiling Out" (Liquid-Liquid Phase Separation)

Symptom: The solution turns cloudy/milky before crystals appear, or oil droplets form at the bottom. Cause: The crystallization temperature is higher than the metastable limit of the oil phase, often caused by adding anti-solvent (water) too quickly to a hydrophobic solution.

Protocol:

• Dissolution: Dissolve crude solid in Acetone or Ethanol at 50°C.

• Anti-solvent Addition: Add Water dropwise only until the solution becomes slightly turbid.

• The "Back-off" Step: Immediately add 1-2 mL of the primary solvent (Acetone/Ethanol) to clear the turbidity.

• Seeding: Add seed crystals of the desired polymorph at this clear, supersaturated point.

• Cooling: Cool slowly (0.5°C/min). Do not add more anti-solvent until crystallization is visible.

Workflow B: Modifying Crystal Habit (Needles to Blocks)

Symptom: Long, thin needles causing filtration issues and filter cake cracking. Cause: Fast growth along the hydrogen-bonding axis (herringbone stacking).

Protocol:

• Switch Solvent: Move from Ethanol/Water to Toluene or Ethyl Acetate .

• Mechanism: These solvents interact differently with the crystal faces, inhibiting the fast-growing axis.

• Digestion (Ostwald Ripening):

  • After initial crystallization, hold the slurry at elevated temperature (e.g., 40°C) for 2-4 hours.

  • Cycle temperature between 20°C and 40°C three times.

  • Result: Fines dissolve, and larger crystals grow, reducing the aspect ratio.

Visualizing the Mechanism

Diagram 1: The "Ortho-Effect" & Solvent Competition

This diagram illustrates how solvent polarity dictates whether the molecule stays "locked" (intramolecular) or opens up to interact with the solvent.

Caption: The intramolecular H-bond (Yellow) dictates crystal habit. Polar solvents compete with this bond; non-polar solvents preserve it.

Diagram 2: Troubleshooting Decision Tree

Caption: Decision matrix for common crystallization failures associated with nitro-acetanilides.

Frequently Asked Questions (FAQ)

Q1: Why does my product turn yellow/brown during crystallization? A: Nitro compounds are photosensitive and prone to oxidation.

• Fix: Perform crystallization in amber glassware or wrap flasks in foil. Ensure your solvent (especially if using acetone) is free of peroxides.

Q2: Can I use water as the primary solvent? A: No. N-(4-Methyl-2-nitrophenyl)acetamide is practically insoluble in water due to the hydrophobic methyl group and the "neutralized" polar groups (via the intramolecular bond). Water should only be used as an anti-solvent added to an Ethanol or Acetone solution.

Q3: How does the "Ortho" position change things compared to the "Para" isomer? A: The para-isomer (4-methyl-4-nitro...) cannot form the intramolecular bond. It has exposed H-bond donors/acceptors, making it more soluble in polar solvents and more likely to form intermolecular chains (higher melting point, different crystal density) compared to your ortho target [1].

Q4: I am seeing two different crystal shapes in the same flask. What is happening? A: You are likely observing concomitant polymorphism . This occurs when the crystallization kinetics (cooling rate) allows a metastable form (often needles) to nucleate alongside the stable form (blocks).

• Fix: Reduce the cooling rate and hold the temperature at slight supersaturation to allow the stable form to grow at the expense of the metastable form.

References

• Hines, C. et al. (2022).[2][3] Crystal structure of N-(4-methoxy-2-nitrophenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications.

  • Note: This reference details the crystallographic "ortho-effect" and intramolecular hydrogen bonding in the methoxy-analog, which is mechanistically identical to the methyl-analog.

• Smajlagić, A. et al. (2020).[4] Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences.

• PubChem. Acetamide, N-(2-methyl-4-nitrophenyl)- Compound Summary. National Library of Medicine.

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for N-(4-Methyl-2-nitrophenyl)acetamide, as nitro-aromatics can be toxic and potentially explosive under extreme conditions.

Sources

• 1. N-(4-Meth­oxy-2-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.iucr.org [journals.iucr.org]
• 3. researchgate.net [researchgate.net]
• 4. jcbsc.org [jcbsc.org]

Reference Data & Comparative Studies

Comparative Guide: Ortho vs. Para Nitration of N-(4-methylphenyl)acetamide

Executive Summary

Objective: To analyze the regioselectivity of the nitration of N-(4-methylphenyl)acetamide (

-acetotoluidide), specifically comparing the observed ortho-substitution against the theoretically blocked para-substitution pathway.

Core Insight: Unlike N-phenylacetamide (acetanilide), which predominantly yields the para-nitro isomer due to steric hindrance at the ortho positions, N-(4-methylphenyl)acetamide contains a methyl group at the para position. This structural constraint blocks the standard para pathway, forcing the electrophilic attack to the ortho position relative to the acetamido group.

Key Outcome:

• Major Product: N-(4-methyl-3-nitrophenyl)acetamide (Nitration ortho to the acetamido group).

• Blocked Pathway: Para-nitration is inhibited by the 4-methyl substituent (preventing formation of 4-nitro-4-methyl species under standard conditions).

Mechanistic Analysis: The "Blocked Para" Effect

Substrate Electronics & Directing Effects

The substrate, N-(4-methylphenyl)acetamide, possesses two activating groups on the benzene ring:

• Acetamido Group (

  ): A strong activator and ortho/para director.[1] It stabilizes the carbocation intermediate via resonance (lone pair donation from Nitrogen).

• Methyl Group (

  ): A weak activator and ortho/para director. It stabilizes via induction and hyperconjugation.

The Regioselectivity Conflict

In a standard electrophilic aromatic substitution (EAS), the stronger activator controls the position of attack.

• Acetamido Influence: Directs incoming

  to positions ortho (C2/C6) and para (C4).

• Methyl Influence: Directs to positions ortho (C3/C5) and para (C1).

The Critical Constraint:

• Position 4 (Para to

  ): Occupied by the Methyl group. Standard substitution is impossible without breaking the C-C bond (ipso-substitution), which has a high activation energy barrier.

• Position 3 (Ortho to

  ): This position is ortho to the strong activator ( ) and ortho to the weak activator ( ). Correction: In -acetotoluidide (1-acetamido-4-methylbenzene), position 2 is ortho to NHAc and meta to Me. Position 3 is meta to NHAc and ortho to Me.

  • Correction Re-evaluation: Let's number strictly.

    • C1:

    • C4:

    • C2/C6: Ortho to

      , Meta to .

    • C3/C5: Meta to

      , Ortho to .

  • Dominant Director: The

    group is significantly more activating than . Therefore, the electrophile attacks C2 (Ortho to Acetamido).

Visualizing the Pathway

Caption: Reaction pathway analysis showing the dominance of ortho-substitution due to the blocked para position.

Experimental Protocol: Ortho-Nitration

This protocol describes the synthesis of the major isomer, 2-nitro-N-(4-methylphenyl)acetamide.

Reagents & Equipment

• Substrate: N-(4-methylphenyl)acetamide (5.0 g)

• Solvent: Glacial Acetic Acid (5.0 mL)

• Nitrating Agent: Fuming Nitric Acid (2.5 mL) + Conc. Sulfuric Acid (5.0 mL)

• Quenching: Crushed Ice (50 g)

• Apparatus: 100 mL Round Bottom Flask, Ice Bath, Magnetic Stirrer, Suction Filtration Setup.

Step-by-Step Methodology

• Dissolution: In the flask, dissolve 5.0 g of N-(4-methylphenyl)acetamide in 5.0 mL of glacial acetic acid. Warm slightly if necessary to ensure complete dissolution, then cool to 0–5 °C in an ice bath.

• Acid Preparation: In a separate beaker, carefully mix 2.5 mL of fuming nitric acid with 5.0 mL of concentrated sulfuric acid. Cool this mixture to 0 °C.

• Addition: Dropwise add the nitrating mixture to the substrate solution. Critical: Maintain internal temperature below 10 °C to prevent dinitration or hydrolysis of the amide bond.

• Reaction: Stir at room temperature (20–25 °C) for 30–45 minutes. The solution will turn yellow/orange.

• Quenching: Pour the reaction mixture slowly onto 50 g of crushed ice with vigorous stirring. The product will precipitate as a yellow solid.

• Isolation: Filter the solid using a Buchner funnel. Wash with cold water (3 x 20 mL) until the filtrate is neutral (pH ~7).

• Purification: Recrystallize from Ethanol (95%).

  • Note: The ortho isomer is less soluble than potential impurities, facilitating purification.

Comparative Data Analysis

The following table contrasts the properties of the starting material, the major product, and the reference compound (Acetanilide product) to illustrate the "Blocked Para" shift.

Feature	Starting Material (p-Acetotoluidide)	Major Product (2-Nitro Isomer)	Reference: p-Nitroacetanilide (From Acetanilide)
Structure	1-NHAc, 4-Me	1-NHAc, 2- , 4-Me	1-NHAc, 4-
Substitution	N/A	Ortho (to NHAc)	Para (to NHAc)
Melting Point	147 – 150 °C	94 – 96 °C	215 – 217 °C
Yield (Typical)	N/A	75 – 85%	85 – 90%
Color	White Crystals	Yellow Needles	Pale Yellow/White
1H NMR Key Signal	2.30 (s, 3H, Ar-Me)	2.55 (s, 3H, Ar-Me), 8.0 (d, H3)	AA'BB' Pattern (Para subst.)

Interpretation of Data[1][4][5][6]

• Melting Point Depression: The introduction of the nitro group ortho to the acetamido group significantly lowers the melting point (from ~150°C to ~96°C) compared to the highly symmetric para-nitroacetanilide (~215°C). This confirms the formation of the less symmetric ortho isomer.

• Yield: The high yield (~80%) indicates that the "blocked para" position effectively funnels the reaction flux to the ortho position without significant side reactions (like ipso-substitution) under these conditions.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Fischer, A., et al. (1986).[2] "Ipso Nitration. XXVIII. Nitration of 4-substituted toluenes." Canadian Journal of Chemistry, 64(9), 1764-1768. Link (Detailed mechanistic study on ipso vs ortho attack).

• PubChem. (2025).[3][4][5] "N-(4-methyl-3-nitrophenyl)acetamide Compound Summary." National Center for Biotechnology Information. Link (Physical property verification).

• Sigma-Aldrich. (2025). "4'-Methylacetanilide Product Specification." Link (Substrate data).

• ChemSpider. (2025). "3'-Nitro-p-acetotoluidide."[6][7] Royal Society of Chemistry. Link (Spectral data validation).

Sources

• 1. magritek.com [magritek.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. 3'-Nitro-p-acetophenetidide | C10H12N2O4 | CID 15685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Nitroacetanilide | C8H8N2O3 | CID 31206 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Acetamide, N-(2-methyl-4-nitrophenyl)- | C9H10N2O3 | CID 75936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. N-(4-methyl-3-nitrophenyl)acetamide | 2719-14-4 [chemicalbook.com]

Comparative Guide: Validating N-(4-Methyl-2-nitrophenyl)acetamide Purity via LC-MS

Executive Summary

Objective: To establish a robust Liquid Chromatography-Mass Spectrometry (LC-MS) protocol for the purity confirmation of N-(4-Methyl-2-nitrophenyl)acetamide (CAS: 612-38-4). Context: While HPLC-UV is the industry workhorse for routine purity analysis, it fails to distinguish between co-eluting isomers or identify unknown degradants with certainty. GC-MS, though powerful, poses risks for nitro-containing compounds due to thermal instability. Recommendation: LC-MS (ESI+) is the superior analytical choice for process validation and impurity profiling, offering the necessary specificity to detect hydrolysis products (4-methyl-2-nitroaniline) and regiochemical isomers at trace levels (<0.1%).

Compound Profile & Analytical Challenges

Before designing the method, we must understand the physicochemical behavior of the analyte.

Property	Data	Analytical Implication
Chemical Name	N-(4-Methyl-2-nitrophenyl)acetamide	Target Analyte
CAS Number	612-38-4	Reference Standard ID
Molecular Formula		Isotope Pattern Calculation
Molecular Weight	194.19 g/mol	Monoisotopic Mass: 194.07
Target Ion (ESI+)	195.08 m/z	Primary Quantitation Ion
Key Functional Groups	Nitro ( ), Amide ( )	Susceptible to reduction and hydrolysis
LogP (Predicted)	~1.7 - 2.0	Retains well on C18 columns

Critical Impurities to Monitor

• Hydrolysis Product: 4-Methyl-2-nitroaniline (Loss of acetyl group).

• Regioisomers: N-(4-methyl-3-nitrophenyl)acetamide (Potential nitration side-product).

• Starting Material: N-p-tolylacetamide (Incomplete nitration).

Comparative Analysis: Why LC-MS?

The following decision matrix explains why LC-MS supersedes alternative techniques for purity confirmation (as opposed to routine assay).

Comparison of Analytical Techniques

Feature	LC-MS (Recommended)	HPLC-UV	GC-MS	NMR
Specificity	High: Mass-based discrimination of co-eluting peaks.	Medium: Relies solely on retention time; "blind" to co-eluting impurities.	High: Mass spectral libraries available.[1][2]	Very High: Structural certainty.
Sensitivity (LOD)	Excellent: pg/mL range (trace analysis).	Good: µg/mL range.[3]	Excellent: But limited by volatility.	Poor: Requires mg quantities; typically >0.5% impurity detection limit.
Thermal Stability	High: Soft ionization (ESI) prevents degradation.	High: Ambient/moderate temps.	Low: Nitro groups can decompose/explode in hot injector ports (>200°C).	High: Non-destructive.
Throughput	Medium: Requires equilibration.	High: Robust for QC.	Medium: Cooling cycles needed.	Low: Slow acquisition for trace impurities.

Decision Logic Diagram

The following diagram illustrates the logical pathway for selecting LC-MS over GC or HPLC for this specific nitro-acetamide.

Caption: Decision Logic for selecting LC-MS. Note the rejection of GC-MS due to the thermal instability risk of the nitro group.

Experimental Protocol: LC-MS Method Development

This protocol uses Electrospray Ionization (ESI) in positive mode. The amide nitrogen is readily protonated, providing a strong

signal.

A. Sample Preparation[1][3][4]

• Solvent: Acetonitrile:Water (50:50). Avoid pure methanol if transesterification is a concern (unlikely with acetamides but good practice).

• Concentration: Prepare a stock at 1 mg/mL. Dilute to 10 µg/mL for full scan analysis and 100 ng/mL for impurity quantitation.

• Filtration: 0.2 µm PTFE filter (Nylon can sometimes bind nitro-aromatics).

B. Liquid Chromatography Conditions

• System: UHPLC or HPLC.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 2.1 x 50 mm, 1.8 µm particle size.

  • Why: C18 provides excellent retention for the hydrophobic aromatic ring.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Why Formic Acid: Improves ionization efficiency for ESI+ by donating protons.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold to elute salts).

  • 1-8 min: 5% -> 95% B (Linear ramp).

  • 8-10 min: 95% B (Wash).

  • 10-12 min: 5% B (Re-equilibration).

• Flow Rate: 0.3 - 0.5 mL/min.

C. Mass Spectrometry Conditions

• Source: ESI Positive (

  ).

• Scan Type: Full Scan (100-500 m/z) for purity; MRM for specific impurities.

• Capillary Voltage: 3.5 kV.

• Gas Temp: 300°C.

• Fragmentation Logic (MS/MS):

  • Precursor: 195.1 m/z

    .

  • Primary Fragment: 153.1 m/z.

    • Mechanism:[4][5][6] Neutral loss of Ketene (

      , 42 Da). This is the diagnostic cleavage for acetanilides, confirming the acetamide structure.

  • Secondary Fragment: 136.1 m/z or 123.1 m/z (Loss of OH or NO from the nitro group).

Analytical Workflow Diagram

Caption: LC-MS/MS Workflow for specific detection of N-(4-Methyl-2-nitrophenyl)acetamide.

Validation Framework (ICH Q2(R1))

To ensure the method is scientifically valid, evaluate the following parameters as per ICH Q2(R1) guidelines.

• Specificity: Inject the blank, the pure standard, and the potential impurities (4-methyl-2-nitroaniline). Ensure mass resolution separates the parent (195 m/z) from the hydrolysis product (153 m/z) even if they co-elute chromatographically.

• Linearity: Construct a calibration curve from 10 ng/mL to 1000 ng/mL (

  ).

• Accuracy (Recovery): Spike the analyte into a sample matrix at 50%, 100%, and 150% levels.

• Robustness: Vary the column temperature (

  ) and formic acid concentration ( ).

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[7][8] Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 69162, N-(4-Methyl-2-nitrophenyl)acetamide.Link

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (General reference for C18 gradient selection).
• Holfcapek, M., et al. (2012). Structural Analysis of Organic Compounds using LC-MS.Mass Spectrometry Reviews.

Sources

• 1. apps.nelac-institute.org [apps.nelac-institute.org]
• 2. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 3. agilent.com [agilent.com]
• 4. N-(4-nitrophenyl)acetamide [stenutz.eu]
• 5. pure-synth.com [pure-synth.com]
• 6. Separation of Acetamide, N-(2-methoxy-4-nitrophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. jordilabs.com [jordilabs.com]
• 8. researchgate.net [researchgate.net]

A Comprehensive Guide to the Characterization of N-(4-Methyl-2-nitrophenyl)acetamide Against In-House Reference Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed framework for the comprehensive characterization of newly synthesized or procured batches of N-(4-Methyl-2-nitrophenyl)acetamide. In the landscape of pharmaceutical development and chemical research, rigorous analytical characterization is paramount to ensure the identity, purity, and quality of any chemical entity. This document outlines a multi-faceted analytical approach, comparing a test sample of N-(4-Methyl-2-nitrophenyl)acetamide against a thoroughly characterized in-house reference standard.

The methodologies described herein are grounded in established analytical principles and are designed to provide a high degree of confidence in the material's quality. We will delve into the "why" behind the "how," offering insights into the selection of analytical techniques and the interpretation of the resulting data. This guide is structured to empower researchers to establish a robust and self-validating system for the quality control of this important chemical intermediate.

Introduction to N-(4-Methyl-2-nitrophenyl)acetamide and the Imperative for Rigorous Characterization

N-(4-Methyl-2-nitrophenyl)acetamide, a yellow crystalline solid, is a key intermediate in the synthesis of various organic compounds, including potential pharmaceutical agents and dyes.[1] Its molecular structure, featuring a substituted aromatic ring, presents the potential for isomeric impurities and by-products during synthesis. Therefore, an unambiguous confirmation of its structure and the quantification of its purity are critical first steps in any research or development endeavor.

The establishment of a well-characterized in-house reference standard is a cornerstone of quality control. This internal standard serves as the benchmark against which all subsequent batches of the material are compared. This guide will walk you through the process of qualifying such a standard and using it for the routine analysis of new batches.

Key Physicochemical Properties of N-(4-Methyl-2-nitrophenyl)acetamide:

Property	Value	Source
CAS Number	612-45-3	[2]
Molecular Formula	C₉H₁₀N₂O₃	[2]
Molecular Weight	194.19 g/mol	[2]
Appearance	Yellow crystalline solid	[1]
Solubility	Insoluble in water; soluble in organic solvents like ethanol and acetone.[1]
Melting Point	96 °C	[3]

Establishing an In-House Reference Standard

In the absence of a commercially available certified reference standard (CRS), the qualification of an in-house reference standard is a critical and scientifically accepted practice. This involves obtaining a high-purity batch of N-(4-Methyl-2-nitrophenyl)acetamide and subjecting it to exhaustive characterization to confirm its identity and establish its purity.

Workflow for Qualifying an In-House Reference Standard:

Caption: Workflow for qualifying an in-house reference standard.

Comparative Analytical Characterization

Once the in-house reference standard is established, it can be used to assess the quality of new batches of N-(4-Methyl-2-nitrophenyl)acetamide. The following sections detail the experimental protocols for a comprehensive comparison.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Rationale: HPLC is a cornerstone of pharmaceutical analysis, providing high-resolution separation of the main compound from potential impurities. A reverse-phase method is suitable for this moderately polar compound.

Experimental Protocol:

• Instrumentation: A standard HPLC system with a UV detector is sufficient.

• Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for improved peak shape) is a good starting point. For mass spectrometry compatibility, formic acid is preferred over phosphoric acid.[4]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV-Vis spectrum of the compound (a common wavelength for nitrophenyl compounds is around 254 nm or 315 nm).

• Sample Preparation:

  • Accurately weigh and dissolve the in-house reference standard and the test sample in a suitable solvent (e.g., acetonitrile/water mixture) to a concentration of approximately 1 mg/mL.

  • Filter the solutions through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject equal volumes (e.g., 10 µL) of the reference standard and the test sample.

  • Record the chromatograms and integrate the peak areas.

• Data Comparison:

  • Retention Time: The retention time of the main peak in the test sample should match that of the reference standard.

  • Purity: Calculate the area percentage of the main peak in both chromatograms. The purity of the test sample should be compared to that of the reference standard.

  • Impurity Profile: Compare the impurity profiles of the two samples. Any significant new impurities or higher levels of existing impurities in the test sample should be investigated.

HPLC Analysis Workflow:

Caption: HPLC analysis workflow for purity determination.

Mass Spectrometry (MS) for Identity Confirmation

Rationale: Mass spectrometry provides information about the molecular weight of the compound, offering a high degree of certainty in its identification. LC-MS/MS is a powerful technique for this purpose.[1][5]

Experimental Protocol:

• Instrumentation: A liquid chromatograph coupled to a mass spectrometer (LC-MS), preferably with tandem MS (MS/MS) capabilities.

• Ionization Source: Electrospray ionization (ESI) is a suitable choice for this molecule.

• LC Conditions: The HPLC method described in section 3.1 can be used.

• MS Parameters:

  • Full Scan (MS1): Acquire a full scan to determine the molecular ion ([M+H]⁺ or [M-H]⁻). For N-(4-Methyl-2-nitrophenyl)acetamide (C₉H₁₀N₂O₃, MW = 194.19), the expected [M+H]⁺ would be m/z 195.07.

  • Product Ion Scan (MS/MS): Fragment the molecular ion to obtain a characteristic fragmentation pattern. This pattern serves as a "fingerprint" for the molecule.

• Data Comparison: The mass spectrum of the test sample should be identical to that of the in-house reference standard, both in terms of the molecular ion and the fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Rationale: NMR spectroscopy is the most powerful tool for the unambiguous determination of a molecule's structure. Both ¹H and ¹³C NMR should be performed.

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the compound is soluble (e.g., DMSO-d₆ or CDCl₃).

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.6 mL of the deuterated solvent.

• Acquisition:

  • ¹H NMR: Acquire a standard proton NMR spectrum.

  • ¹³C NMR: Acquire a standard carbon-13 NMR spectrum.

• Data Comparison:

  • Chemical Shifts: The chemical shifts of all signals in the ¹H and ¹³C NMR spectra of the test sample must match those of the in-house reference standard.

  • Multiplicity and Integration: The splitting patterns (multiplicity) and the relative integrals of the proton signals must also be identical.

  • Absence of Impurity Signals: The spectra of the test sample should not show any significant signals that are not present in the spectrum of the reference standard.

Expected ¹H NMR Signals (in CDCl₃, approximate):

• ~2.2-2.4 ppm: Singlet, 3H (acetyl CH₃)

• ~2.4-2.6 ppm: Singlet, 3H (aromatic CH₃)

• ~7.2-8.2 ppm: Multiplets, 3H (aromatic protons)

• ~9.5-10.0 ppm: Broad singlet, 1H (NH)

Expected ¹³C NMR Signals (in CDCl₃, approximate):

• ~25 ppm: Acetyl CH₃

• ~21 ppm: Aromatic CH₃

• ~120-140 ppm: Aromatic carbons

• ~168-170 ppm: Carbonyl carbon

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

Rationale: FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[1]

Experimental Protocol:

• Instrumentation: An FTIR spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory for solid samples.

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Acquisition: Collect the infrared spectrum over the range of 4000-400 cm⁻¹.

• Data Comparison: The FTIR spectrum of the test sample should be a very close match to the spectrum of the in-house reference standard. Key characteristic absorption bands to look for include:

  • ~3300 cm⁻¹: N-H stretching

  • ~1670 cm⁻¹: C=O stretching (amide I)

  • ~1550 and 1350 cm⁻¹: Asymmetric and symmetric NO₂ stretching

  • ~1500-1600 cm⁻¹: Aromatic C=C stretching

Summary of Analytical Techniques and Expected Outcomes:

Analytical Technique	Parameter Measured	Expected Outcome for a Conforming Sample
HPLC-UV	Purity, Retention Time, Impurity Profile	Retention time matches reference; Purity is within specification; Impurity profile is comparable to reference.
LC-MS/MS	Molecular Weight, Fragmentation Pattern	Molecular ion and fragmentation pattern match the reference standard and theoretical values.
¹H and ¹³C NMR	Chemical Structure	Chemical shifts, multiplicities, and integrations match the reference standard. No significant extraneous peaks.
FTIR-ATR	Functional Groups	The infrared spectrum is superimposable with that of the reference standard.

Discussion and Interpretation of Results

A successful characterization will show a high degree of correlation between the analytical data for the test sample and the in-house reference standard across all techniques. Minor variations in purity as determined by HPLC are acceptable, provided they fall within pre-defined specifications. The appearance of any new, significant impurity in the test sample should trigger further investigation, including potential identification of the impurity by MS and NMR.

The combination of chromatographic and spectroscopic techniques provides a holistic and robust assessment of the quality of N-(4-Methyl-2-nitrophenyl)acetamide. This multi-technique approach ensures that both the identity and purity of the material are confirmed with a high level of scientific confidence.

Conclusion

The comprehensive analytical characterization of N-(4-Methyl-2-nitrophenyl)acetamide is a critical activity for any researcher or organization utilizing this compound. By establishing a well-characterized in-house reference standard and employing a suite of orthogonal analytical techniques including HPLC, MS, NMR, and FTIR, a robust quality control system can be implemented. This ensures the consistency and reliability of the material, which is fundamental to the success of subsequent research and development activities.

References

• ChemBK. N-(4-methyl-2-nitro-phenyl)ethanamide. Available from: [Link]

• Global Substance Registration System. N-(4-METHYL-2-NITROPHENYL)ACETAMIDE. Available from: [Link]

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. Available from: [Link]

• Smajlagić, A., et al. (2020). Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences, 11(1), 43-53. Available from: [Link]

• Pauli, G. F., et al. (2020). Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update. Journal of Natural Products, 83(4), 1238–1260. Available from: [Link]

• SIELC Technologies. Separation of Acetamide, N-(2-methoxy-4-nitrophenyl)- on Newcrom R1 HPLC column. Available from: [Link]

• Klick, S. NMR of acetanilide. Available from: [Link]

• National Institute of Standards and Technology. 4'-Methyl-2'-nitroacetanilide. In NIST Chemistry WebBook. Available from: [Link]

• Simmler, C., et al. (2021). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Journal of Pharmaceutical and Biomedical Analysis, 205, 114311. Available from: [Link]

• Pharmaffiliates. N-Methyl-2-(4-methylpiperazin-1-yl)-N-(4-nitrophenyl)acetamide. Available from: [Link]

• Agilent Technologies. (2018). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Available from: [Link]

• Nanalysis. Quantitative NMR (qNMR). Available from: [Link]

• ResearchGate. FTIR Spectra of (a) Methyl 3-(2-nitrophenyl)acrylate and (b) Methyl.... Available from: [Link]

• Hines, J. E., et al. (2022). N-(4-Methoxy-2-nitrophenyl)acetamide. IUCrData, 7(3), x220201. Available from: [Link]

• Remidicherla, S. K., et al. (2024). A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API. Indian Journal of Pharmaceutical Education and Research, 58(4s), s1262-s1269. Available from: [Link]

• Chefetz, B., et al. (2006). Examination of molecular interaction sites of acetanilides with organic matter surrogates using nuclear magnetic resonance techniques. Environmental Science & Technology, 40(12), 3865–3871. Available from: [Link]

• Uppu, R. M., & Fronczek, F. R. (2025). N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide. IUCrData, 10(x250470). Available from: [Link]

• Uppu, R. M., & Fronczek, F. R. (2025). N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide. ResearchGate. Available from: [Link]

• Ramalingam, S., et al. (2010). FTIR and FTRaman spectra, assignments, ab initio HF and DFT analysis of 4-nitrotoluene. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 75(4), 1308–1314. Available from: [Link]

Sources

• 1. jcbsc.org [jcbsc.org]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. 4'-methyl-2'-nitroacetanilide | 612-45-3 [chemicalbook.com]
• 4. Separation of Acetamide, N-(2-methoxy-4-nitrophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]

Regiocontrol in Substituted Anilines: A Comparative Guide to Activating and Directing Effects

Executive Summary & Core Directive

In the synthesis of pharmaceutical intermediates, aniline derivatives present a unique paradox: they are exceptionally nucleophilic, yet this very reactivity often leads to uncontrollable polysubstitution, oxidation, and poor regioselectivity.

This guide objectively compares the Free Amine Strategy against the Protective Group Strategy (Acetylation) and Substituent Modulation . Unlike standard textbook descriptions, we focus on the causality of electronic effects and provide actionable decision matrices for synthetic planning.

The Central Challenge

• Free Aniline:

  . Highly activating. Prone to oxidation and polysubstitution. In acidic media, it protonates to the anilinium ion ( ), flipping direction from ortho/para to meta.

• Acetanilide (Alternative):

  .[1] Moderately activating. High para-selectivity due to steric bulk and electronic moderation.

Mechanistic Grounding: The Causality of Control

To control the reaction, one must control the lone pair. The nitrogen atom in aniline possesses a lone pair that overlaps with the

-system of the benzene ring.

The Resonance Competition

In free aniline , the lone pair is fully available for donation into the ring (+M effect), creating extreme electron density at ortho and para positions.

In acetanilide , the acetyl group competes for this lone pair. The carbonyl oxygen withdraws electron density via resonance, effectively "tying up" the lone pair. This reduces the electron density available to the ring, preventing "runaway" reactivity.

Visualization: Resonance Modulation

The following diagram illustrates the competing resonance pathways that dictate reactivity.

Figure 1: Mechanistic flow showing how acetylation dampens ring activation by sequestering the nitrogen lone pair.

Comparative Performance Data

The following data aggregates experimental outcomes from standard Electrophilic Aromatic Substitutions (EAS), specifically Nitration and Bromination.

Electronic Parameters (Hammett Constants)

The Hammett constants (

) quantitatively describe the electronic influence. A negative value indicates electron donation (activation), while a positive value indicates withdrawal (deactivation).

Substituent			Electronic Effect	Reactivity Class
(Aniline)	-0.66	-0.16	Strong +M, Weak -I	Super-Activated
(Acetanilide)	-0.15	+0.21	Moderate +M, Strong -I	Moderately Activated
(Anilinium)	+0.60 to +1.0	+1.0	Strong -I, No +M	Strong Deactivator
	+0.78	+0.71	Strong -M, Strong -I	Strong Deactivator

Note: The shift from

to explains the meta-substitution observed in direct nitration of aniline.[2]

Regioselectivity Ratios: Nitration

Reaction Conditions:

(Mixed Acid).

Substrate	Major Product	Isomer Ratio (o : m : p)	Yield	Key Issue
Free Aniline	m-Nitroaniline	2 : 47 : 51	< 60%	Significant oxidation (tars); Meta-direction due to protonation.[2]
Acetanilide	p-Nitroacetanilide	<5 : <2 : >93	> 80%	Requires hydrolysis step to return to amine.
p-Toluidine	2-Nitro-p-toluidine	100 : 0 : 0	> 90%	Methyl blocks para; Amine directs ortho.

Experimental Protocols

Protocol A: Selective Monobromination (The "Protected" Route)

Objective: Synthesize 4-bromoaniline with high regioselectivity. Mechanism: Protection

EAS Deprotection.

Step 1: Acetylation

• Dissolve aniline (10 mmol) in glacial acetic acid (20 mL).

• Add acetic anhydride (11 mmol) slowly. Stir for 30 min.

• Pour into ice water; filter the white precipitate (Acetanilide).

  • Checkpoint: MP should be ~114°C.

Step 2: Bromination

• Dissolve acetanilide (5 mmol) in glacial acetic acid (10 mL).

• Add Bromine (

  ) solution (5 mmol in AcOH) dropwise over 20 mins.

  • Why? Slow addition prevents local excess concentration, though the moderated ring resists polybromination naturally.

• Stir for 30 min at RT. Pour into water containing sodium bisulfite (to quench unreacted

  ).

• Filter solid (4-Bromoacetanilide).

Step 3: Hydrolysis

• Reflux the wet solid in ethanol/HCl (1:1) for 1 hour.

• Neutralize with NaOH to pH 10. Extract with DCM.

• Evaporate solvent to yield 4-bromoaniline .

Protocol B: Direct Bromination (The "Uncontrolled" Benchmark)

Objective: Demonstrate high reactivity of free aniline.

• Dissolve aniline in water/ethanol.

• Add Bromine water dropwise.

• Observation: Immediate formation of white precipitate 2,4,6-tribromoaniline .

  • Insight: Even with limiting reagents, the first bromine activates the ring further (or similarly), and the high nucleophilicity leads to rapid polysubstitution before mixing is complete.

Synthetic Decision Matrix

When designing a synthesis involving substituted anilines, use this logic flow to determine the necessity of protecting groups.

Figure 2: Strategic decision tree for selecting synthetic pathways based on target regiochemistry and reaction conditions.

References

• BenchChem. Comparative Study of Different Brominating Agents for Aniline Derivatives. Retrieved from BenchChem Database. Link

• University of Lisbon. Regioselectivity of Aniline and Toluidine Nitration. Experimental Organic Chemistry Reports.[3] Link

• Hansch, C., & Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology.[4] Wiley-Interscience. (Standard Hammett

  values).[1][4][5]

• Journal of Chemical Education. Green Synthesis in the Undergraduate Laboratory: Two-Step Synthesis of 4-Bromoacetanilide. ACS Publications. Link

• Chegg/Textbook Solutions. Relative Reactivity of Aniline, Anisole, and Acetanilide in EAS.Link

Sources

• 1. homepages.bluffton.edu [homepages.bluffton.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hammett Sigma Constants* [wiredchemist.com]
• 5. researchgate.net [researchgate.net]